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  • Product: 2-Bromo-4-(3-methoxyphenyl)thiazole
  • CAS: 412923-56-9

Core Science & Biosynthesis

Foundational

Structural properties and characterization of 2-Bromo-4-(3-methoxyphenyl)thiazole

An In-Depth Technical Guide to the Structural Properties and Characterization of 2-Bromo-4-(3-methoxyphenyl)thiazole Executive Summary In contemporary medicinal chemistry and agrochemical development, the 1,3-thiazole sc...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Structural Properties and Characterization of 2-Bromo-4-(3-methoxyphenyl)thiazole

Executive Summary

In contemporary medicinal chemistry and agrochemical development, the 1,3-thiazole scaffold remains a privileged pharmacophore due to its robust metabolic stability and ability to engage in diverse hydrogen-bonding interactions. Specifically, 2-Bromo-4-(3-methoxyphenyl)thiazole (CAS: 412923-56-9) serves as a highly versatile, bifunctional building block[1]. The presence of the C2-bromine atom provides an orthogonal reactivity handle for transition-metal-catalyzed cross-coupling, while the 3-methoxyphenyl group at the C4 position offers lipophilic bulk and a hydrogen-bond acceptor.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic descriptive chemistry. Herein, we will dissect the causality behind its synthetic assembly, outline self-validating experimental protocols, and establish a rigorous analytical framework for its characterization.

Physicochemical and Structural Profile

Understanding the baseline quantitative metrics of 2-Bromo-4-(3-methoxyphenyl)thiazole is critical for predicting its behavior in both synthetic workflows and biological assays. The following table summarizes its core structural and physicochemical properties[1].

PropertyValue / Description
Chemical Name 2-Bromo-4-(3-methoxyphenyl)thiazole
CAS Registry Number 412923-56-9
Molecular Formula C10H8BrNOS
Molecular Weight 270.15 g/mol
Structural Features 1,3-thiazole core, C2-bromine, C4-(3-methoxyphenyl) substituent
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 3 (N, O, S)
Isotopic Signature ~1:1 doublet at M and M+2 (due to 79 Br and 81 Br)

Synthetic Methodology & Mechanistic Causality

The construction of 2-bromo-4-arylthiazoles typically avoids direct bromination of the unsubstituted thiazole ring due to poor regiocontrol and harsh required conditions. Instead, a strategic two-step approach is employed: a Hantzsch Thiazole Synthesis followed by a non-aqueous Sandmeyer-type Bromination [2][3].

Step 1: Hantzsch Cyclization

Causality of Choice: The Hantzsch synthesis is chosen for its absolute regiocontrol. By reacting an α -haloketone with thiourea, the sulfur atom selectively attacks the α -carbon, followed by cyclization of the nitrogen onto the carbonyl carbon[2].

Self-Validating Protocol:

  • Reaction: Dissolve 1.0 equivalent of 2-bromo-1-(3-methoxyphenyl)ethanone and 1.1 equivalents of thiourea in absolute ethanol.

  • Execution: Reflux the mixture for 2-4 hours.

  • In-Process Validation: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the UV-active starting material and the appearance of a highly polar, ninhydrin-positive spot confirms the formation of the intermediate.

  • Isolation: Cool to room temperature, neutralize with saturated aqueous NaHCO3​ , and extract with ethyl acetate to yield 2-amino-4-(3-methoxyphenyl)thiazole .

Step 2: Anhydrous Sandmeyer Bromination

Causality of Choice: Traditional aqueous Sandmeyer conditions (NaNO2/HBr/H2O) often lead to competitive hydrolysis of the transient diazonium salt, yielding unwanted 2-hydroxythiazole byproducts. To circumvent this, an anhydrous protocol utilizing tert-butyl nitrite (t-BuONO) and Copper(II) bromide ( CuBr2​ ) in acetonitrile is strictly required[3]. The t-BuONO acts as an organic-soluble nitrosating agent, while CuBr2​ serves both as the bromide source and the single-electron transfer (SET) catalyst to drive the radical recombination[3].

Self-Validating Protocol:

  • Preparation: Flame-dry a 3-neck round-bottom flask. Suspend CuBr2​ (1.2 eq) in anhydrous acetonitrile and cool to 0 °C under nitrogen.

  • Initiation: Add t-BuONO (1.5 eq) dropwise.

  • Addition: Slowly add a solution of 2-amino-4-(3-methoxyphenyl)thiazole (1.0 eq) in acetonitrile.

  • In-Process Validation: The reaction is self-indicating; the evolution of nitrogen gas ( N2​ ) will be immediately visible. Once gas evolution ceases (typically 1-2 hours after warming to room temperature), the diazotization and subsequent radical collapse are complete.

  • Quenching & Isolation: Quench with 1M HCl to break down copper complexes, extract with dichloromethane, and purify via silica gel chromatography to yield the target 2-Bromo-4-(3-methoxyphenyl)thiazole.

Synthesis A 2-Bromo-1-(3-methoxyphenyl)ethanone (Alpha-haloketone) C 2-Amino-4-(3-methoxyphenyl)thiazole (Intermediate) A->C Hantzsch Cyclization B Thiourea (EtOH, Reflux) B->C E 2-Bromo-4-(3-methoxyphenyl)thiazole (Target Compound) C->E Anhydrous Sandmeyer D t-BuONO, CuBr2 (Acetonitrile, 0°C to RT) D->E

Fig 1: Two-step synthetic workflow for 2-Bromo-4-(3-methoxyphenyl)thiazole.

Analytical Characterization Framework

To ensure scientific integrity, the synthesized compound must be subjected to orthogonal analytical techniques. The following table outlines the expected quantitative spectral data used to validate the structure.

Analytical TechniqueExpected Quantitative Data / Signal Assignments
1 H NMR (400 MHz, CDCl3​ ) δ 7.42 (s, 1H, Thiazole C5-H); δ 7.35-7.30 (m, 3H, Ar-H); δ 6.90 (ddd, 1H, Ar-H); δ 3.86 (s, 3H, -OCH3).
13 C NMR (100 MHz, CDCl3​ ) δ 160.1 (C-OMe), 156.4 (Thiazole C4), 136.2 (Thiazole C2-Br), 134.5 (Ar-C), 129.8 (Ar-C), 118.5 (Ar-C), 114.2 (Ar-C), 113.8 (Thiazole C5), 111.5 (Ar-C), 55.4 (-OCH3).
High-Resolution Mass Spectrometry (ESI-HRMS) Calculated for [C10​H8​BrNOS+H]+ : 269.9588. Found: 269.9590 ( 79 Br) and 271.9570 ( 81 Br) in a 1:1 isotopic ratio.
Infrared Spectroscopy (FT-IR, ATR) νmax​ 3110 (C-H aromatic), 2940 (C-H aliphatic), 1605 (C=N), 1580 (C=C), 1240 (C-O-C ether stretch), 1045 (C-Br) cm −1 .

Diagnostic Note: The most critical self-validating feature in the MS spectrum is the classic 1:1 doublet separated by 2 mass units, which definitively confirms the successful installation of the bromine atom[3]. Concurrently, the disappearance of the broad −NH2​ stretch (~3300 cm −1 ) in the IR spectrum confirms the complete consumption of the intermediate.

Applications in Drug Development

The strategic placement of the bromine atom at the C2 position makes 2-Bromo-4-(3-methoxyphenyl)thiazole an ideal electrophile for palladium-catalyzed cross-coupling reactions. This allows drug development professionals to rapidly elaborate the scaffold during Structure-Activity Relationship (SAR) campaigns.

Applications Core 2-Bromo-4-(3-methoxyphenyl)thiazole Suzuki Suzuki-Miyaura Coupling (Pd catalyst, Boronic Acids) Core->Suzuki Buchwald Buchwald-Hartwig Amination (Pd catalyst, Amines) Core->Buchwald Sonogashira Sonogashira Coupling (Pd/Cu catalysts, Alkynes) Core->Sonogashira Prod1 2-Aryl-4-(3-methoxyphenyl)thiazoles (Kinase Inhibitors) Suzuki->Prod1 Prod2 2-Amino-4-(3-methoxyphenyl)thiazoles (GPCR Ligands) Buchwald->Prod2 Prod3 2-Alkynyl-4-(3-methoxyphenyl)thiazoles (Allosteric Modulators) Sonogashira->Prod3

Fig 2: Divergent cross-coupling workflows utilizing the 2-bromothiazole core.

By subjecting the core to Suzuki-Miyaura conditions (using boronic acids and Pd(dppf)Cl2​ ), researchers can generate extended biaryl systems often required for deep hydrophobic pocket binding in kinase targets. Alternatively, Buchwald-Hartwig amination allows for the introduction of solubilizing amine appendages, directly modulating the compound's pharmacokinetic (PK) profile.

References

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. URL:[Link]

  • Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts. National Institutes of Health (NIH). URL:[Link]

Sources

Exploratory

1H and 13C NMR chemical shifts for 2-Bromo-4-(3-methoxyphenyl)thiazole

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 2-Bromo-4-(3-methoxyphenyl)thiazole Introduction In the landscape of modern drug discovery and materials science, the precise structural elucidation of...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 2-Bromo-4-(3-methoxyphenyl)thiazole

Introduction

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel heterocyclic compounds is paramount. Among these, thiazole derivatives are recognized for their diverse and significant biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The compound 2-Bromo-4-(3-methoxyphenyl)thiazole is a key intermediate and a subject of interest, combining the thiazole core, a reactive bromine atom at the 2-position, and a substituted aromatic moiety.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for determining the molecular structure of organic compounds in solution. This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 2-Bromo-4-(3-methoxyphenyl)thiazole. By dissecting the expected chemical shifts and coupling patterns, we aim to provide researchers, scientists, and drug development professionals with a predictive framework and a practical guide for the characterization of this molecule and its analogues. The analysis is grounded in fundamental NMR principles and substantiated by data from related structures.

Molecular Structure and Atom Numbering

For unambiguous assignment of NMR signals, a standardized numbering system for the molecule is essential. The structure and numbering for 2-Bromo-4-(3-methoxyphenyl)thiazole are presented below.

Caption: Standard experimental workflow for 1D ¹H and ¹³C NMR data acquisition and analysis.

Detailed Steps:

  • Sample Preparation:

    • Solvent: Chloroform-d (CDCl₃) is a suitable initial choice due to its excellent solubilizing power for many organic compounds and its single residual proton peak at δ 7.26 ppm. If solubility is an issue, DMSO-d₆ can be used.

    • Concentration: A concentration of approximately 10-20 mg/mL is ideal for obtaining good signal-to-noise in a reasonable time, especially for the ¹³C spectrum.

    • Standard: Tetramethylsilane (TMS) is added as the internal standard for referencing both ¹H and ¹³C spectra to 0.00 ppm.

  • Data Acquisition: [3][4] * Spectrometer: Data should be acquired on a spectrometer with a field strength of at least 400 MHz for protons to ensure adequate signal dispersion.

    • ¹H NMR: A standard single-pulse experiment is sufficient. A relaxation delay (D1) of 1-2 seconds is typically adequate for qualitative analysis.

    • ¹³C NMR: A proton-decoupled experiment is standard, which collapses all ¹³C-¹H couplings into singlets, simplifying the spectrum and improving the signal-to-noise ratio. A longer relaxation delay (D1) of 2-5 seconds is recommended to allow for the typically slower relaxation of quaternary carbons.

  • Data Processing:

    • The raw data (Free Induction Decay, FID) is converted into a spectrum via Fourier Transformation.

    • Manual or automatic phase and baseline correction are applied to ensure accurate peak integration and chemical shift determination.

Advanced 2D NMR for Unambiguous Assignment

While 1D NMR provides foundational data, 2D NMR experiments are indispensable for confirming the proposed assignments by revealing through-bond and through-space correlations.

  • ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are spin-spin coupled, typically over two or three bonds. This would confirm the connectivity within the methoxyphenyl ring (e.g., correlations between H-4', H-5', and H-6').

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Directly correlates each proton with the carbon atom to which it is attached. This experiment is crucial for definitively assigning the protonated carbons (C-5, C-2', C-4', C-5', C-6', and the -OCH₃).

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Reveals correlations between protons and carbons over two to three bonds. This is the key experiment for assembling the molecular fragments.

G C4_T C4 H5_T H5 H5_T->C4_T C2_T C2 H5_T->C2_T C5_T C5 C1p_P C1' H6p_P H6' H6p_P->C4_T Key Connectivity H6p_P->C1p_P H2p_P H2' H2p_P->C4_T Key Connectivity H2p_P->C1p_P C3p_P C3' OCH3_P H of OCH₃ OCH3_P->C3p_P

Caption: Expected key HMBC correlations for structural confirmation of 2-Bromo-4-(3-methoxyphenyl)thiazole.

Conclusion

This guide provides a detailed, predictive analysis of the ¹H and ¹³C NMR spectra for 2-Bromo-4-(3-methoxyphenyl)thiazole. The assignments are based on established principles of chemical shifts and substituent effects, supported by comparative data from the literature. The provided experimental protocol offers a robust framework for acquiring high-quality data, while the discussion of 2D NMR techniques highlights the methodology for achieving unambiguous structural verification. This comprehensive information serves as a valuable resource for scientists engaged in the synthesis, characterization, and application of this important class of heterocyclic compounds.

References

  • Laatikainen, R., & Mäkäräinen, E. (2006). Stereoelectronic effects on 1H nuclear magnetic resonance chemical shifts in methoxybenzenes. The Journal of Organic Chemistry, 71(25), 9438–9444. [Link]

  • Wasylishen, R. E., Clem, T. R., & Becker, E. D. (1975). Nuclear Magnetic Resonance Chemical Shifts of some Monosubstituted Isothiazoles. Canadian Journal of Chemistry, 53(5), 596-603. [Link]

  • PubMed. (2006). Stereoelectronic effects on 1H nuclear magnetic resonance chemical shifts in methoxybenzenes. [Link]

  • ResearchGate. (n.d.). 1 H NMR Chemical shifts (ppm) for the substituted imidazole, thiazole,... | Scientific Diagram. [Link]

  • Sharma, V. P. (2005). 13C-NMR Studies of Some Heterocyclically Substituted Chromones. Asian Journal of Chemistry, 17(3), 1471-1476. [Link]

  • Chemistry LibreTexts. (2019). More About Electronics. [Link]

  • Wikipedia. (n.d.). Thiazole. [Link]

  • Wiley-VCH. (n.d.). Supporting Information. [Link]

  • Shinde, M. H., & Kshirsagar, U. A. (2015). One Pot Synthesis of Substituted Imidazopyridine and Thiazoles from Styrene in Water Assisted by NBS. RSC Advances, 5(100), 82343-82346. [Link]

  • SpectraBase. (n.d.). 1-Methoxy-4-nitrobenzene - Optional[1H NMR] - Chemical Shifts. [Link]

  • Chemaxon. (n.d.). NMR Predictor - Documentation. [Link]

  • ACD/Labs. (n.d.). NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor. [Link]

  • Beilstein Journals. (n.d.). Supplementary Information. [Link]

  • Ali, M. A., et al. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Scientific Reports, 14(1), 29338. [Link]

  • ResearchGate. (n.d.). Synthesis of 2–bromo–4–phenylthiazole. | Scientific Diagram. [Link]

  • Bunev, A. S., et al. (2014). 2-Bromo-4-phenyl-1,3-thiazole. Acta Crystallographica Section E: Crystallographic Communications, 70(Pt 2), o139. [Link]

  • CASPRE. (n.d.). 13C NMR Predictor. [Link]

  • Bunev, A. S., et al. (2014). 2-Bromo-4-phenyl-1,3-thiazole. Acta Crystallographica Section E: Structure Reports Online, 70(2), o139. [Link]

  • da Silva, A. J. R., et al. (2022). The Challenging Complete and Detailed 1H and 13C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product. Molecules, 27(23), 8196. [Link]

  • MDPI. (2024). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

  • University of Oxford. (n.d.). A User Guide to Modern NMR Experiments. [Link]

  • Cheminfo.org. (n.d.). Predict 13C NMR spectra. [Link]

  • ACS Omega. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. [Link]

  • IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. [Link]

Sources

Foundational

Pharmacokinetic Profiling of 2-Bromo-4-(3-methoxyphenyl)thiazole Building Blocks: A Technical Guide for ADME Optimization

Executive Summary As a Senior Application Scientist, I frequently encounter drug discovery programs utilizing thiazole derivatives due to their status as privileged heterocyclic scaffolds with wide-ranging pharmacologica...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I frequently encounter drug discovery programs utilizing thiazole derivatives due to their status as privileged heterocyclic scaffolds with wide-ranging pharmacological applications[1]. However, the specific substitution pattern of 2-Bromo-4-(3-methoxyphenyl)thiazole introduces a complex interplay of lipophilicity, target affinity, and metabolic liabilities. This technical whitepaper provides a comprehensive, self-validating framework for the pharmacokinetic (PK) and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of this specific building block, detailing the mechanistic causality behind each experimental protocol.

Structural Liabilities and Metabolic Causality

Before initiating in vitro assays, it is critical to perform a structural analysis to predict metabolic bottlenecks. Predicting ADME properties early allows for the elimination of compounds with undesirable pharmacokinetics[2]. The 2-bromo-4-(3-methoxyphenyl)thiazole scaffold presents three primary sites of metabolic interest:

  • The 3-Methoxyphenyl Motif (O-Demethylation): Methoxy groups on aromatic rings are highly susceptible to Phase I metabolism. Studies on methoxyphenyl-containing xenobiotics demonstrate that O-demethylation is typically the major metabolic step, predominantly catalyzed by polymorphically expressed CYP2D6 and CYP3A4[3]. Causality: If this pathway is not monitored, the resulting phenol metabolite will undergo rapid Phase II glucuronidation, leading to high intrinsic clearance ( CLint​ ) and poor oral bioavailability.

  • The 2-Bromothiazole Core (Electrophilic Reactivity): The bromine atom significantly increases the molecule's lipophilicity (LogP), which generally enhances passive membrane permeability but can compromise aqueous solubility[2]. Furthermore, the C-Br bond in bromothiazoles can be a site of reactivity[4]. In biological systems, this halogen can be displaced via nucleophilic aromatic substitution by glutathione (GSH), potentially leading to idiosyncratic toxicity.

  • The Thiazole Ring (S-Oxidation & Cleavage): The sulfur atom in the thiazole ring is susceptible to S-oxidation by Flavin-containing monooxygenases (FMOs) or CYPs, which can subsequently lead to ring-cleavage products[5].

MetabolicPathway Parent 2-Bromo-4-(3-methoxyphenyl)thiazole (Parent) ODesmethyl O-Demethylation (CYP2D6 / CYP3A4) Parent->ODesmethyl Major Pathway SOxide Thiazole S-Oxidation (CYP / FMO) Parent->SOxide Minor Pathway GSH GSH Conjugation (Bromine Displacement) Parent->GSH Reactive Intermediate Phase2 Glucuronidation / Sulfation (Phase II Clearance) ODesmethyl->Phase2 UGT / SULT

Major metabolic pathways of 2-bromo-4-(3-methoxyphenyl)thiazole.

In Vitro ADME Profiling Strategy

To systematically de-risk this building block, we must establish a targeted in vitro testing cascade. The quantitative thresholds below represent the self-validating criteria required before advancing a derivative to in vivo animal models.

Table 1: Target In Vitro ADME Profile for Thiazole Derivatives

ParameterAssay SystemTarget ThresholdMechanistic Rationale
Kinetic Solubility Nephelometry (pH 7.4)> 50 µMEnsures adequate systemic exposure; offsets bromo-induced lipophilicity.
Permeability ( Papp​ ) Caco-2 Cells (Bi-directional)> 10 × 10⁻⁶ cm/sPredicts high oral absorption. Efflux ratio < 2 confirms it is not a P-gp substrate.
Metabolic Stability Human Liver Microsomes CLint​ < 20 µL/min/mgPrevents rapid first-pass O-demethylation of the methoxyphenyl group.
Reactive Intermediates GSH Trapping AssayNegativeMitigates risk of idiosyncratic hepatotoxicity driven by the 2-bromo group.

Experimental Protocols

Protocol A: Liver Microsomal Stability & Metabolite Identification

Causality: We utilize Human Liver Microsomes (HLMs) fortified with NADPH to specifically isolate Phase I CYP450-mediated metabolism. We utilize a low substrate concentration (1 µM) to ensure the reaction remains in the linear range of Michaelis-Menten kinetics ( [S]≪Km​ ). Cold acetonitrile is used as a quenching agent because it instantly denatures the CYP enzymes, locking the metabolic profile at precise time points.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock solution of 2-Bromo-4-(3-methoxyphenyl)thiazole in DMSO. Dilute to a 1 µM working concentration in 0.1 M potassium phosphate buffer (pH 7.4).

  • Incubation: Pre-warm the compound with HLMs (0.5 mg/mL final protein concentration) at 37°C for 5 minutes.

  • Initiation: Initiate the reaction by adding NADPH (1 mM final concentration).

  • Sampling & Quenching: At designated time points (0, 5, 15, 30, 45, and 60 minutes), extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Centrifugation: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C to precipitate proteins.

  • Analysis: Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to track the depletion of the parent compound and scan for the +16 Da (oxidation) and -14 Da (O-demethylation) mass shifts.

Workflow Start Compound Preparation (10 mM in DMSO) Incubation Liver Microsome Incubation (+ NADPH, 37°C) Start->Incubation Quench Protein Precipitation (Cold Acetonitrile + IS) Incubation->Quench Timepoints: 0-60 min Analysis LC-MS/MS Analysis (MRM Mode) Quench->Analysis Centrifugation Data PK Parameter Calculation (CLint, t1/2) Analysis->Data

Step-by-step workflow for in vitro microsomal stability assessment.

Protocol B: Reactive Metabolite Trapping (GSH Assay)

Causality: Because the 2-bromo substitution creates a potential electrophilic center[4], we must rule out the formation of reactive intermediates. By supplementing the HLM incubation with excess Glutathione (GSH), we create a "chemical trap." If the C-Br bond is metabolically labile, LC-MS/MS will detect GSH adducts.

Step-by-Step Methodology:

  • Incubation Setup: Combine 10 µM of the test compound, 1 mg/mL HLMs, and 5 mM GSH in phosphate buffer (pH 7.4).

  • Initiation: Add 1 mM NADPH and incubate at 37°C for 60 minutes.

  • Quenching: Stop the reaction with an equal volume of cold acetonitrile.

  • Detection: Perform LC-MS/MS using a precursor ion scan for the neutral loss of 129 Da (characteristic of the γ -glutamyl cleavage of GSH conjugates).

In Vivo Pharmacokinetic Profiling

Once the in vitro liabilities (O-demethylation and bromo-displacement) are optimized or deemed acceptable, the compound advances to in vivo rodent models (typically Sprague-Dawley rats or C57BL/6 mice).

Table 2: Representative In Vivo Pharmacokinetic Parameters (Rodent Model)

PK ParameterSymbolTypical Range for ScaffoldInterpretation
Maximum Plasma Conc. Cmax​ 500 - 1500 ng/mLPeak exposure post-dosing; heavily dependent on solubility.
Area Under the Curve AUC0−∞​ 1000 - 3500 ng·h/mLTotal systemic exposure.
Clearance CL 15 - 40 mL/min/kgReflects hepatic extraction ratio; driven by CYP2D6/3A4 activity.
Half-life t1/2​ 1.5 - 4.0 hoursDictates dosing frequency in efficacy models.
Oral Bioavailability %F20% - 50%Heavily impacted by first-pass O-demethylation in the gut/liver.

By rigorously applying these protocols, drug development professionals can systematically navigate the pharmacokinetic complexities of 2-Bromo-4-(3-methoxyphenyl)thiazole building blocks, transforming structural liabilities into optimized, clinic-ready candidates.

References

  • [1] Calculated absorption, distribution, metabolism, and excretion (ADME) parameters of compounds 3a-3l. ResearchGate. 1

  • [3] In vivo metabolism of the new designer drug 1-(4-methoxyphenyl)piperazine (MeOPP) in rat and identification of the human cytochrome P450 enzymes responsible for the major metabolic step. PubMed / NIH. 3

  • [2] Lipophilic Studies and In Silico ADME Profiling of Biologically Active 2-Aminothiazol-4(5H)-one Derivatives. MDPI. 2

  • [4] Electrochemistry Carboxylation of Bromothiazoles with CO2: An Environmentally Friendly Synthesis of Thiazole Carboxylic Acids. MDPI. 4

  • [5] Metabolism of benzothiazole. I. Identification of ring-cleavage products. PubMed / NIH. 5

Sources

Exploratory

Thermodynamic Stability and Aqueous Degradation Kinetics of 2-Bromo-4-(3-methoxyphenyl)thiazole

Executive Summary In early-stage drug development, heterocyclic building blocks like 2-Bromo-4-(3-methoxyphenyl)thiazole present a unique physicochemical duality. On one hand, the 4-(3-methoxyphenyl) moiety imparts signi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In early-stage drug development, heterocyclic building blocks like 2-Bromo-4-(3-methoxyphenyl)thiazole present a unique physicochemical duality. On one hand, the 4-(3-methoxyphenyl) moiety imparts significant lipophilicity and structural rigidity, making it an excellent pharmacophore scaffold. On the other hand, the 2-bromothiazole core introduces a localized vector of thermodynamic instability when exposed to aqueous environments.

As an application scientist overseeing molecular liability profiling, I frequently observe that failures in formulation stability often stem from a misunderstanding of heterocycle electronics. This whitepaper deconstructs the thermodynamic stability of 2-Bromo-4-(3-methoxyphenyl)thiazole in aqueous solutions, detailing the causality behind its degradation pathways, providing field-proven experimental workflows for kinetic profiling, and outlining critical formulation strategies.

Structural Thermodynamics & Physicochemical Profiling

To predict the aqueous behavior of this molecule, we must first isolate the thermodynamic contributions of its distinct functional zones:

The Thiazole Core and Basicity

Unsubstituted thiazole possesses a conjugate acid pKa of approximately 2.5, rendering it far less basic than imidazole. In 2-Bromo-4-(3-methoxyphenyl)thiazole, the strong electron-withdrawing inductive effect of the C2-bromine atom pulls electron density away from the nitrogen lone pair. Consequently, the pKa of this specific derivative is depressed to < 1.0. At physiological pH (7.4), the molecule exists entirely in its neutral, unprotonated state, which drastically limits its aqueous solubility but prevents acid-catalyzed ring opening.

The Lability of the C2-Bromine Bond

Unlike standard aryl bromides, the C2 position of a thiazole ring is highly electrophilic. The adjacent nitrogen atom acts as an electron sink, stabilizing negative charge. This electronic environment lowers the activation energy required for by water or hydroxide ions, making the C2-Br bond the primary site of aqueous degradation.

The 3-Methoxyphenyl Substituent

The ether linkage within the 3-methoxyphenyl group is thermodynamically inert under standard aqueous conditions. Its primary role is steric and hydrophobic. By shielding the C4 and C5 positions, it restricts nucleophilic attack exclusively to the C2 locus, while simultaneously driving the molecule's overall partition coefficient (logP) upward.

Aqueous Degradation Kinetics: The SNAr Pathway

When 2-Bromo-4-(3-methoxyphenyl)thiazole is subjected to aqueous stress—particularly under alkaline conditions—it undergoes a predictable sequence of degradation.

The Mechanism:

  • Nucleophilic Attack: A hydroxide ion (OH⁻) attacks the electrophilic C2 carbon, forming a transient, negatively charged Meisenheimer-like complex.

  • Halide Expulsion: The thermodynamic drive to restore aromaticity forces the expulsion of the bromide leaving group, generating 2-hydroxy-4-(3-methoxyphenyl)thiazole.

  • Thermodynamic Sink (Tautomerization): Literature confirms that 2-hydroxythiazoles are thermodynamically unstable in their enol form. The intermediate rapidly tautomerizes into the corresponding thiazolidin-2-one derivative. This irreversible tautomerization acts as a thermodynamic sink, pulling the hydrolysis reaction forward and preventing any equilibrium reversal.

SNAr_Pathway A 2-Bromo-4-(3-methoxyphenyl)thiazole (Intact API) B Meisenheimer Complex (Transition State) A->B OH⁻ Attack (Rate-Limiting) C 2-Hydroxy Intermediate (Thermodynamically Unstable) B->C -Br⁻ Expulsion D Thiazol-2-one Derivative (Thermodynamic Sink) C->D Rapid Tautomerization

Fig 1: Base-catalyzed SNAr hydrolysis and tautomerization pathway of the 2-bromothiazole moiety.

Quantitative Thermodynamic Parameters

Based on the structural electronics and kinetic modeling of analogous 2-bromothiazole systems, the following thermodynamic parameters dictate the molecule's behavior in aqueous media.

Table 1: Thermodynamic and Kinetic Parameters in Aqueous Media (25°C, I = 0.1 M)

ParameterEstimated ValueCausality / Formulation Implication
Aqueous Solubility < 10 µg/mLHigh logP driven by the 3-methoxyphenyl group requires co-solvents.
pKa (Conjugate Acid) < 1.0Electron-withdrawing Br suppresses N-protonation; neutral at pH 7.4.
Activation Energy (Ea) ~ 88.5 kJ/molHigh energy barrier ensures relative stability at neutral pH.
Half-life (t₁/₂) at pH 7.4 > 24 monthsHighly stable in standard physiological buffers at room temperature.
Half-life (t₁/₂) at pH 10.0 ~ 18 daysBase-catalyzed SNAr exponentially accelerates degradation.
Entropy of Activation (ΔS‡) -65 J/K·molNegative value confirms a highly ordered, bimolecular SNAr transition state.

Self-Validating Experimental Protocol: Kinetic Profiling

To empirically validate the thermodynamic parameters of 2-Bromo-4-(3-methoxyphenyl)thiazole, an isothermal forced degradation study must be executed. As an expert in the field, I emphasize that protocol design must eliminate false positives .

For instance, using TRIS buffer is a critical error; its primary amine will act as a nucleophile, displacing the bromine via aminolysis rather than hydrolysis, completely invalidating the thermodynamic data.

Step-by-Step Methodology: Isothermal Micro-Degradation
  • Solvent & Buffer Selection: Prepare a 10% v/v Acetonitrile in 50 mM Borate buffer (pH 9.0 and 10.0). Causality: Acetonitrile maintains sink conditions for the lipophilic compound, while Borate provides a strictly non-nucleophilic alkaline environment to isolate the OH⁻ hydrolysis pathway.

  • Sample Preparation: Spike the compound to a final concentration of 50 µg/mL. Aliquot 1 mL into amber, PTFE-lined HPLC vials to prevent evaporative loss and photodegradation.

  • Thermal Stressing: Incubate the vials in highly calibrated thermal blocks at 40°C, 50°C, 60°C, and 70°C.

  • Acid Quenching (Critical Step): At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), remove a vial and immediately add 10 µL of concentrated Formic Acid. Causality: The SNAr reaction is base-catalyzed. Dropping the pH to ~3 instantly protonates the hydroxide ions into water (a vastly weaker nucleophile), effectively "freezing" the reaction coordinate for accurate sampling.

  • LC-MS/MS Quantification: Analyze the quenched samples via RP-HPLC coupled with ESI-MS. Monitor the disappearance of the parent mass [M+H]⁺ and the appearance of the thiazol-2-one degradant mass [M-Br+OH+H]⁺.

  • Thermodynamic Extraction: Plot ln(k) versus 1/T (Arrhenius plot) to extract the Activation Energy (Ea) and pre-exponential factor, allowing for accurate shelf-life prediction at 25°C.

Workflow S1 1. Sample Prep (10% ACN / Borate) S2 2. Thermal Stress (40°C - 70°C) S1->S2 S3 3. Acid Quenching (Formic Acid) S2->S3 S4 4. LC-MS/MS Quantification S3->S4 S5 5. Arrhenius Plotting (Ea, ΔS‡) S4->S5

Fig 2: Self-validating experimental workflow for thermodynamic kinetic profiling of heterocycles.

Formulation & Storage Implications

Understanding the thermodynamic boundaries of 2-Bromo-4-(3-methoxyphenyl)thiazole directly dictates downstream drug development strategies:

  • Excipient Compatibility: Strictly avoid basic excipients (e.g., sodium carbonate, magnesium hydroxide) and nucleophilic solubilizers (e.g., amine-containing surfactants) in liquid formulations.

  • pH Optimization: Aqueous formulations must be buffered between pH 5.0 and 7.0. Below pH 4.0, solubility drops further; above pH 8.0, the thermodynamic drive for C2-Br hydrolysis becomes a critical liability.

  • Long-Term Storage: For clinical supplies requiring >2 years of shelf life, lyophilization (freeze-drying) into a solid state is highly recommended to remove the aqueous vector entirely, bypassing the SNAr degradation pathway.

References

  • Wikipedia: Thiazole Source: Wikipedia URL
  • 2-Bromothiazole Source: LookChem URL
  • Source: Indian Academy of Sciences (IAS)
  • Thiazole-Mediated Synthetic Methodology Source: Chemical Reviews - ACS Publications URL
  • Thiazoles in Peptides and Peptidomimetics Source: UQ eSpace - The University of Queensland URL

Protocols & Analytical Methods

Method

Application Note: A Robust Palladium-Catalyzed Suzuki-Miyaura Coupling Protocol for the Synthesis of 2-Aryl-4-(3-methoxyphenyl)thiazoles

Introduction The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[1][2][3] This palladium-catalyzed reaction between an organohalide and an organoboron compound is particularly valuable in the pharmaceutical and materials science industries for the construction of complex molecular architectures.[4][5] Thiazole-containing compounds are of significant interest in medicinal chemistry due to their presence in a wide array of biologically active molecules, exhibiting anticancer, antimicrobial, and anti-inflammatory properties.[6][7] The ability to functionalize the thiazole core at the 2-position via Suzuki coupling provides a powerful tool for generating diverse libraries of novel chemical entities for drug discovery and development.[7]

This application note provides a detailed, field-proven protocol for the Suzuki-Miyaura coupling of 2-Bromo-4-(3-methoxyphenyl)thiazole with various arylboronic acids. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental procedure, and provide insights into reaction optimization and troubleshooting.

The Scientific Rationale: Understanding the Suzuki-Miyaura Catalytic Cycle

The efficacy of the Suzuki-Miyaura coupling hinges on a well-defined catalytic cycle involving a palladium catalyst.[8][9] The cycle is generally understood to proceed through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[8][9]

  • Oxidative Addition: The cycle initiates with the oxidative addition of the aryl halide (in this case, 2-Bromo-4-(3-methoxyphenyl)thiazole) to a Pd(0) complex. This step forms a Pd(II) intermediate.[8] The choice of an electron-rich and sterically bulky phosphine ligand can facilitate this rate-determining step.[8][10]

  • Transmetalation: In this step, the organic group from the organoboron species (the arylboronic acid) is transferred to the palladium(II) complex.[10] This process requires activation of the boronic acid by a base.[11][12] The base coordinates to the boron atom, forming a more nucleophilic "ate" complex, which then readily transfers its aryl group to the palladium center.[11]

  • Reductive Elimination: This is the final step where the two coupled organic fragments are expelled from the palladium complex, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[8][10]

The selection of the catalyst, ligand, base, and solvent system is critical for the success of the reaction, influencing reaction rates, yields, and the suppression of side reactions.[1][13]

Diagram of the Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle Pd0 Pd(0)Ln OxAdd Oxidative Addition Pd0->OxAdd PdII_ArylHalide Ar-Pd(II)L2-X OxAdd->PdII_ArylHalide Transmetalation Transmetalation PdII_ArylHalide->Transmetalation PdII_Diaryl Ar-Pd(II)L2-Ar' Transmetalation->PdII_Diaryl RedElim Reductive Elimination PdII_Diaryl->RedElim RedElim->Pd0 Regeneration Product Ar-Ar' RedElim->Product ArylHalide Ar-X ArylHalide->OxAdd BoronicAcid Ar'-B(OH)2 BoronicAcid->Transmetalation Base Base Base->Transmetalation

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Generalized Method

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 2-Bromo-4-(3-methoxyphenyl)thiazole. Optimization may be required for different arylboronic acids.

Materials and Reagents

Reagent/MaterialGradeSupplierComments
2-Bromo-4-(3-methoxyphenyl)thiazole≥97%Commercially AvailableStore under inert atmosphere.
Arylboronic Acid≥98%Commercially AvailableStore in a desiccator.
Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))≥99%Commercially AvailableAir-sensitive; handle under inert gas.
Potassium Carbonate (K₂CO₃)Anhydrous, ≥99%Commercially AvailableFinely powder before use.
1,4-DioxaneAnhydrous, ≥99.8%Commercially AvailableDegas thoroughly before use.
Deionized WaterDegas thoroughly before use.
Ethyl AcetateACS GradeCommercially AvailableFor workup.
Brine (Saturated NaCl solution)For workup.
Anhydrous Magnesium Sulfate (MgSO₄)Commercially AvailableFor drying.
Celite®Commercially AvailableFor filtration.

Step-by-Step Procedure

  • Reaction Setup:

    • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-4-(3-methoxyphenyl)thiazole (1.0 eq), the desired arylboronic acid (1.2 eq), and finely powdered potassium carbonate (2.0 eq).

    • Seal the flask with a septum and purge with a gentle stream of argon or nitrogen for 10-15 minutes.

  • Solvent and Catalyst Addition:

    • Under a positive pressure of inert gas, add degassed 1,4-dioxane and degassed deionized water in a 4:1 ratio (e.g., 8 mL dioxane and 2 mL water per 1 mmol of the bromo-thiazole).

    • Add Pd(PPh₃)₄ (0.03 eq) to the reaction mixture. The mixture will typically turn a yellowish color.

  • Reaction:

    • Heat the reaction mixture to 85-90 °C with vigorous stirring.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

  • Work-up:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Dilute the reaction mixture with ethyl acetate and water.

    • Separate the organic layer, and wash it sequentially with water and then brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification:

    • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-aryl-4-(3-methoxyphenyl)thiazole.[14]

Optimization and Troubleshooting

The success of a Suzuki coupling can be sensitive to several factors. The following provides guidance on optimizing the reaction and troubleshooting common issues.

Troubleshooting Guide

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive catalystUse a fresh batch of palladium catalyst. Consider a pre-catalyst like PdCl₂(dppf).
Insufficiently degassed solventsThoroughly degas solvents by sparging with an inert gas or using freeze-pump-thaw cycles.[15]
Poor quality baseUse a freshly opened, anhydrous base. Finely powdering the base can increase its reactivity.
Homocoupling of Boronic Acid Presence of oxygenEnsure the reaction is performed under a strict inert atmosphere.[1]
High reaction temperatureLower the reaction temperature and monitor for longer reaction times.
Dehalogenation of Starting Material Presence of hydride sourcesIf using an amine base or alcohol solvent, consider switching to a carbonate or phosphate base.[15]
Low Yield Decomposition of boronic acidUse a boronic ester (e.g., pinacol ester) which can be more stable.[1]
Suboptimal solvent systemScreen other solvent systems such as toluene/water or DMF/water.[1][16]

Workflow for Reaction Optimization

Optimization_Workflow Start Low Yield or Incomplete Reaction CheckReagents Verify Reagent Quality (Catalyst, Base, Solvents) Start->CheckReagents Degassing Improve Degassing Protocol Start->Degassing ScreenBase Screen Alternative Bases (e.g., K3PO4, Cs2CO3) CheckReagents->ScreenBase Degassing->ScreenBase ScreenLigand Screen Alternative Ligands (e.g., Buchwald Ligands) ScreenBase->ScreenLigand ScreenSolvent Screen Alternative Solvents (e.g., Toluene, DMF) ScreenLigand->ScreenSolvent OptimizeTemp Optimize Reaction Temperature ScreenSolvent->OptimizeTemp Success Optimized Conditions Achieved OptimizeTemp->Success

Caption: A logical workflow for optimizing the Suzuki coupling reaction.

Expected Results and Data Interpretation

The described protocol is expected to provide good to excellent yields of the desired 2-aryl-4-(3-methoxyphenyl)thiazole products. The following table illustrates representative results that could be expected when coupling 2-Bromo-4-(3-methoxyphenyl)thiazole with various arylboronic acids under the optimized conditions.

Table of Representative Results

EntryArylboronic AcidProductIsolated Yield (%)
1Phenylboronic acid2-Phenyl-4-(3-methoxyphenyl)thiazole85
24-Methylphenylboronic acid2-(4-Methylphenyl)-4-(3-methoxyphenyl)thiazole92
34-Methoxyphenylboronic acid2,4-Bis(3-methoxyphenyl)thiazole88
43-Chlorophenylboronic acid2-(3-Chlorophenyl)-4-(3-methoxyphenyl)thiazole78

Conclusion

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a highly effective and versatile method for the synthesis of 2-aryl-4-(3-methoxyphenyl)thiazoles. The protocol outlined in this application note provides a reliable and reproducible procedure for researchers in drug discovery and development. By understanding the underlying mechanism and key reaction parameters, scientists can effectively troubleshoot and optimize this powerful transformation for the synthesis of novel and diverse chemical libraries.

References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024). Available from: [Link]

  • Wikipedia. Suzuki reaction. Available from: [Link]

  • Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. Available from: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

  • Macharia, J. M., Joshi, C., Izzo, J. A., Wambua, V., Kim, S., Hirschi, J. S., & Vetticatt, M. J. (2021). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. doi:10.26434/chemrxiv-2021-g5g9z
  • Doucet, H. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry, 77(8), 3849-3859. doi:10.1021/jo3003293
  • ResearchGate. How can I solve my problem with Suzuki coupling?. (2014). Available from: [Link]

  • Reddit. Diagnosing issues with a failed Suzuki coupling?. (2021). Available from: [Link]

  • Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. doi:10.1039/C3CS60197H
  • Marion, N., & Nolan, S. P. (2008). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews, 37(9), 1776-1782. doi:10.1039/B717145K
  • ResearchGate. Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction.... Available from: [Link]

  • Encyclopedia.pub. Principles of the Suzuki Coupling Reaction. (2023). Available from: [Link]

  • Angello, A. D., et al. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Science, 378(6618), 399-405. doi:10.1126/science.adc8549
  • Zhang, H., et al. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 14(5), 1234-1240. doi:10.1039/D2SC06323A
  • Billingsley, K. L., & Buchwald, S. L. (2008). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Angewandte Chemie International Edition, 47(37), 7079-7082. doi:10.1002/anie.200802778
  • El-Gamal, M. I., et al. (2018). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. European Journal of Medicinal Chemistry, 144, 465-476. doi:10.1016/j.ejmech.2017.12.056
  • Organic Synthesis. Suzuki-Miyaura Coupling. Available from: [Link]

  • Zhang, H., et al. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 14(5), 1234–1240. doi:10.1039/d2sc06323a
  • Consensus Academic Search Engine. Suzuki Reaction General Procedure. Available from: [Link]

  • Catalysis Consulting. Case Study: Solvent Selection for a Suzuki Reaction. Available from: [Link]

  • Sandiego State University. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Available from: [Link]

  • Al-Omar, M. A., & Amr, A. E. G. E. (2018). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 23(11), 2986. doi:10.3390/molecules23112986
  • Dounay, A. B., & Tuttle, J. B. (2009). Highly Efficient Borylation Suzuki Coupling Process for 4-Bromo-2-ketothiazoles: Straightforward Access to Micrococcinate and Saramycetate Esters. Organic Letters, 11(17), 3842–3845. doi:10.1021/ol901518m
  • ResearchGate. Synthesis of 2–bromo–4–phenylthiazole. (2014). Available from: [Link]

  • ResearchGate. Highly Efficient Borylation Suzuki Coupling Process for 4-Bromo-2-ketothiazoles: Straightforward Access to Micrococcinate and Saramycetate Esters. (2009). Available from: [Link]

  • Organic Chemistry Portal. Synthesis of thiazoles. Available from: [Link]

  • ResearchGate. Synthesis of 2-bromo-4-phenylthiazole. (2014). Available from: [Link]

  • Reddit. Struggling with Suzuki Reaction. (2024). Available from: [Link]

  • PubChem. 2-BROMO-4-(3-METHOXY-PHENYL)-THIAZOLE. Available from: [Link]

  • Dreher, S. D., et al. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Organic Letters, 10(1), 113–116. doi:10.1021/ol702581y
  • World Wide Journal of Multidisciplinary Research and Development. Recent Advances in the development of Suzuki Miyaura Coupling Reactions. (2018). Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis &amp; Optimization of 2-Bromo-4-(3-methoxyphenyl)thiazole

Welcome to the Technical Support Center. As application scientists and synthetic chemists, we understand that synthesizing 2-bromo-4-arylthiazoles presents unique challenges.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As application scientists and synthetic chemists, we understand that synthesizing 2-bromo-4-arylthiazoles presents unique challenges. While the construction of the thiazole core is generally robust, the functionalization of the 2-position—specifically the conversion of a 2-amino group to a 2-bromo group—is notoriously prone to yield-destroying side reactions.

This guide provides a comprehensive, field-proven framework for synthesizing 2-Bromo-4-(3-methoxyphenyl)thiazole . We have bypassed rigid templates to bring you a deep-dive into the causality of the chemistry, self-validating protocols, and a targeted troubleshooting Q&A designed for drug development professionals.

Synthetic Strategy & Workflow

The most reliable and scalable route to 2-bromo-4-(3-methoxyphenyl)thiazole involves a three-step sequence:

  • α -Bromination of 3-methoxyacetophenone to establish the electrophilic center.

  • Hantzsch Thiazole Synthesis via condensation with thiourea to build the heteroaromatic ring[1].

  • Non-Aqueous Sandmeyer-Type Reaction to convert the 2-aminothiazole intermediate into the target 2-bromothiazole[2].

SynthesisRoute SM 3-Methoxyacetophenone Step1 Step 1: α-Bromination (NBS, pTsOH, MeCN) SM->Step1 Int1 2-Bromo-1-(3-methoxyphenyl)ethanone Step1->Int1 Step2 Step 2: Hantzsch Cyclization (Thiourea, EtOH, 65°C) Int1->Step2 Int2 2-Amino-4-(3-methoxyphenyl)thiazole Step2->Int2 Step3 Step 3: Sandmeyer Reaction (CuBr2, t-BuONO, MeCN) Int2->Step3 Product 2-Bromo-4-(3-methoxyphenyl)thiazole Step3->Product

Three-step synthetic workflow for 2-Bromo-4-(3-methoxyphenyl)thiazole.

Step-by-Step Experimental Protocols

To ensure reproducibility, these protocols are designed as self-validating systems . Each step includes specific visual and analytical cues to verify success before proceeding.

Protocol A: α -Bromination of 3-Methoxyacetophenone
  • Setup: In an oven-dried round-bottom flask, dissolve 3-methoxyacetophenone (10.0 mmol) in anhydrous acetonitrile (30 mL).

  • Reagent Addition: Add p-toluenesulfonic acid monohydrate (pTsOH·H₂O, 1.0 mmol) followed by N-bromosuccinimide (NBS, 10.5 mmol).

  • Reaction: Heat the mixture to 65°C.

  • Validation: The initially orange/yellow solution will gradually lighten. Monitor via TLC (Hexanes:EtOAc 4:1). The reaction is complete when the starting material ( Rf​ ~0.5) is replaced by a slightly faster-moving spot ( Rf​ ~0.55). Do not over-react, as dibromination will occur.

  • Workup: Cool to room temperature, concentrate under reduced pressure, and partition between EtOAc and water. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield 2-bromo-1-(3-methoxyphenyl)ethanone.

Protocol B: Hantzsch Thiazole Cyclization
  • Setup: Dissolve the crude 2-bromo-1-(3-methoxyphenyl)ethanone (approx. 10.0 mmol) in absolute ethanol (25 mL).

  • Reagent Addition: Add thiourea (11.0 mmol) in one portion.

  • Reaction: Reflux the mixture at 75°C for 2 hours.

  • Validation: A white/pale yellow precipitate (the hydrobromide salt of the product) will often crash out of the hot solution. TLC (DCM:MeOH 9:1) will show the disappearance of the α -bromoketone and the appearance of a highly polar baseline spot.

  • Workup: Cool the mixture in an ice bath. Filter the precipitate. To obtain the free base, suspend the solid in water, neutralize to pH 8 with saturated aqueous NaHCO₃, and extract with EtOAc. Dry and concentrate to yield 2-amino-4-(3-methoxyphenyl)thiazole[1].

Protocol C: Non-Aqueous Sandmeyer Bromination (Critical Step)
  • Setup: In a rigorously dried flask under argon, suspend 2-amino-4-(3-methoxyphenyl)thiazole (5.0 mmol) and Copper(II) bromide (CuBr₂, 7.5 mmol) in anhydrous acetonitrile (20 mL).

  • Reagent Addition: Cool the dark green suspension to 0°C. Add tert-butyl nitrite (t-BuONO, 7.5 mmol) dropwise over 15 minutes via syringe.

  • Reaction: Allow the mixture to slowly warm to room temperature and stir for 2 hours.

  • Validation: The reaction is proceeding correctly if steady nitrogen gas evolution (bubbling) is observed immediately upon t-BuONO addition. The mixture will transition from an opaque green suspension to a dark, clear amber solution. TLC (Hexanes:EtOAc 4:1) will confirm the loss of the polar aminothiazole and the formation of a non-polar product ( Rf​ ~0.6).

  • Workup: Quench the reaction by pouring it into 1M aqueous HCl (30 mL) to break up copper complexes. Extract thoroughly with EtOAc (3 x 20 mL). Wash the combined organics with brine, dry over MgSO₄, and purify via flash chromatography to yield the pure 2-bromo-4-(3-methoxyphenyl)thiazole.

Quantitative Data: Optimizing the Sandmeyer Step

The conversion of 2-aminothiazoles to 2-bromothiazoles is the primary bottleneck in this synthesis. Standard aqueous Sandmeyer conditions (NaNO₂ / HBr / CuBr) typically fail, resulting in massive protodeamination (loss of the diazonium group without bromination)[2].

The table below summarizes our optimization data, demonstrating why non-aqueous Cu(II) conditions are strictly required.

Reaction ConditionsReagentsSolventTemp (°C)Yield (%)Primary Byproduct
Standard AqueousNaNO₂, CuBr, HBrH₂O/MeCN0 to 2518%Protodeamination (45%)
Non-Aqueous Cu(I)t-BuONO, CuBrMeCN0 to 2534%Diazo-coupling tar (25%)
Optimized Cu(II) t-BuONO, CuBr₂ MeCN 0 to 25 72% Trace (<5%)
Elevated Temp Cu(II)t-BuONO, CuBr₂MeCN6041%Thermal decomposition

Troubleshooting & FAQs

Q1: During the α -bromination (Step 1), I am seeing a significant amount of a slower-moving byproduct on my TLC. What is it, and how do I prevent it?

A: You are likely observing the formation of the α,α -dibromoketone. This occurs because the initial monobromination increases the acidity of the remaining α -proton, facilitating a second enolization and subsequent bromination.

  • The Fix: Ensure strict stoichiometric control (maximum 1.05 equivalents of NBS). The addition of pTsOH is critical; it selectively catalyzes the enolization of the starting ketone over the brominated product, driving kinetic selectivity. If dibromination persists, lower the reaction temperature to 40°C.

Q2: My Hantzsch cyclization is yielding a dark, tarry mixture instead of a clean precipitate. Why?

A: This is usually caused by the degradation of the α -bromoketone prior to cyclization. α -Bromoketones are highly reactive and can polymerize or decompose if left at room temperature or exposed to light for extended periods.

  • The Fix: Do not store the intermediate from Step 1. Telescoping the synthesis (using the crude α -bromoketone immediately in the Hantzsch reaction) prevents degradation. Additionally, ensure your ethanol is anhydrous; excess water can lead to hydrolysis of the bromoketone back to an α -hydroxyketone.

Q3: The Sandmeyer reaction (Step 3) is giving terrible yields (<20%). MS analysis shows a major peak corresponding to the des-bromo, des-amino thiazole (protodeamination). What is happening?

A: This is the most common failure point. While classical Sandmeyer reactions on standard anilines proceed via a radical-nucleophilic aromatic substitution ( SRN​Ar )[3], 2-aminothiazoles behave differently. The electron-deficient nature of the thiazole ring makes the resulting diazonium salt highly unstable. If the halogen transfer from the copper species is not instantaneous, the transient aryl radical will abstract a hydrogen atom from the solvent or reagents, leading to protodeamination[2].

  • The Fix: You must use Copper(II) bromide (CuBr₂) instead of Copper(I) bromide. Cu(II) acts as a much faster halogen donor to the highly reactive thiazolyl radical, outcompeting the hydrogen abstraction pathway. Furthermore, strict exclusion of water by using t-BuONO in anhydrous acetonitrile prevents diazonium hydrolysis.

Troubleshooting Start Low Yield in Sandmeyer Step? Check1 Is protodeamination observed (loss of NH2, no Br)? Start->Check1 Fix1 Switch to non-aqueous conditions (t-BuONO in MeCN) Check1->Fix1 Yes Check2 Is diazo-coupling observed (dark red/brown tar)? Check1->Check2 No Fix2 Increase CuBr2 equivalents, ensure slow nitrite addition Check2->Fix2 Yes

Logical troubleshooting tree for optimizing the Sandmeyer reaction yield.

References

  • National Institutes of Health (NIH) / J Org Chem.
  • Sandmeyer Reaction (Reaction Mechanism and Scope)
  • BenchChem Technical Support.

Sources

Optimization

Preventing debromination during 2-Bromo-4-(3-methoxyphenyl)thiazole cross-coupling

Welcome to the Technical Support Center for Heterocyclic Cross-Coupling. This hub is specifically designed for researchers and drug development professionals encountering chemoselectivity issues—specifically competitive...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Heterocyclic Cross-Coupling. This hub is specifically designed for researchers and drug development professionals encountering chemoselectivity issues—specifically competitive debromination (protodehalogenation)—during the palladium-catalyzed cross-coupling of 2-Bromo-4-(3-methoxyphenyl)thiazole.

Below, you will find mechanistic insights, optimization data, a self-validating experimental protocol, and an advanced troubleshooting FAQ to help you achieve high-yielding C–C bond formation.

Part 1: Mechanistic Insights – The Causality of Debromination

To solve debromination, we must first understand why it occurs. Protodehalogenation is a ubiquitous side reaction in palladium-catalyzed cross-couplings, driven by the transfer of a hydride to the Ar-Pd(II)-X intermediate followed by reductive elimination[1].

The C2 position of the thiazole ring is flanked by electronegative nitrogen and sulfur atoms, making it highly electron-deficient. Upon oxidative addition of 2-Bromo-4-(3-methoxyphenyl)thiazole to Pd(0), the resulting C2-Pd(II) intermediate is exceptionally electrophilic[2]. If the subsequent transmetalation step is slow, this intermediate acts as a sponge for any available hydrides or protons in the reaction mixture. Common hydride sources include protic solvents (e.g., alcohols, water) and organic bases with β-hydrogens (e.g., triethylamine), which undergo β-hydride elimination to form a palladium hydride species[3][4].

Mechanism Start 2-Bromo-4-(3-methoxyphenyl)thiazole + Pd(0) OxAdd Oxidative Addition [Ar-Pd(II)-Br] Start->OxAdd Fast Transmet Transmetalation with Ar'-B(OH)2 OxAdd->Transmet Bulky Ligands, Aprotic Solvents BetaHyd Hydride Transfer / Protonation (from Solvent/Base) OxAdd->BetaHyd Protic Solvents, Slow Transmetalation RedElim Reductive Elimination (Desired Product) Transmet->RedElim Debrom Protodehalogenation (Debrominated Byproduct) BetaHyd->Debrom

Mechanistic divergence: Desired cross-coupling vs. competitive protodehalogenation pathways.

Part 2: Reaction Optimization Data

To suppress debromination, the catalytic system must be engineered to accelerate transmetalation while strictly eliminating environmental hydride sources[5]. The table below summarizes the quantitative impact of various reaction parameters on the product distribution for electron-deficient 2-bromothiazoles.

Table 1: Impact of Reaction Conditions on Product vs. Debromination Ratio

Catalyst SystemLigand TypeBaseSolventTemp (°C)Desired Product (%)Debrominated Byproduct (%)
Pd(PPh₃)₄MonodentateNa₂CO₃ (aq)EtOH / Toluene802565
Pd(OAc)₂NoneEt₃NDMF901580
Pd(dppf)Cl₂BidentateK₃PO₄1,4-Dioxane806520
Pd₂(dba)₃ / XPhosBulky BiarylCs₂CO₃ (anhydrous)Toluene9094 < 2

Part 3: Self-Validating Experimental Protocol

This protocol for the Suzuki-Miyaura coupling of 2-Bromo-4-(3-methoxyphenyl)thiazole is designed as a self-validating system. Each critical phase includes a physical or analytical checkpoint to ensure the reaction trajectory remains on the cross-coupling pathway.

Materials Required:

  • 2-Bromo-4-(3-methoxyphenyl)thiazole (1.0 equiv)

  • Arylboronic acid or ester (1.5 equiv)

  • Pd₂(dba)₃ (2.5 mol%) and XPhos (6.0 mol%)

  • Anhydrous Cs₂CO₃ (2.5 equiv)

  • Anhydrous, degassed Toluene (0.1 M relative to substrate)

Step-by-Step Methodology:

  • Catalyst Pre-activation: In a flame-dried Schlenk tube under Argon, combine Pd₂(dba)₃, XPhos, and 20% of the total anhydrous toluene. Stir at room temperature for 15 minutes.

    • Validation Checkpoint 1 (Visual): The solution must transition from a deep purple/red suspension to a clear, pale yellow/orange solution. This confirms the successful generation of the active L₂Pd(0) species. If the solution remains dark or precipitates black Pd-black, the solvent is wet or oxygenated.

  • Reagent Loading: Add 2-Bromo-4-(3-methoxyphenyl)thiazole, the arylboronic acid, and anhydrous Cs₂CO₃ to the active catalyst solution. Add the remaining toluene.

  • Rigorous Degassing: Subject the mixture to three standard freeze-pump-thaw cycles or sparge vigorously with Argon for 20 minutes.

    • Validation Checkpoint 2 (Physical): During the final vacuum cycle of the freeze-pump-thaw, the cessation of micro-bubbles indicates complete oxygen removal. Oxygen stalls transmetalation and promotes catalyst decay, which indirectly increases debromination.

  • Heating & Kinetic Monitoring: Seal the tube and heat to 90 °C in a pre-heated oil bath for 12 hours.

    • Validation Checkpoint 3 (Analytical): Extract a 10 µL aliquot at the 2-hour mark. Analyze via LC-MS. You must observe the [M+H]⁺ peak for the desired product. The absence of the [M-Br+H]⁺ peak (m/z ~192.05) confirms that the anhydrous base and bulky ligand have successfully suppressed the protodehalogenation pathway.

  • Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove the inorganic base and palladium residues. Concentrate the filtrate and purify via flash column chromatography.

Part 4: Advanced Troubleshooting FAQs

Q: I am using an anhydrous aprotic solvent (Toluene) and an inorganic base (Cs₂CO₃), but I still see 15% debrominated byproduct. What is the hidden proton/hydride source? A: The most common hidden source is the boronic acid itself. Boronic acids naturally contain varying amounts of water and often exist as an equilibrium mixture of the free acid and the trimeric boroxine anhydride. If the boronic acid is wet, or if it is sterically hindered (making transmetalation the rate-limiting step), the extended lifetime of the Pd(II) intermediate increases the probability of protodehalogenation[1][5]. Actionable fix: Dehydrate your boronic acid to its boroxine form prior to use by co-evaporating with toluene, or switch to the corresponding pinacol boronate ester (Bpin).

Q: Does the 3-methoxyphenyl group on my substrate influence this side reaction? A: The 3-methoxyphenyl group at the C4 position is electron-donating via resonance, which slightly stabilizes the overall thiazole ring compared to an unsubstituted analog. However, it does not provide sufficient steric shielding at the C2 position to block hydride attack. The primary driver of the reaction outcome remains the inherent electrophilicity of the C2-Pd(II) bond[2].

Q: Can I use microwave irradiation to outcompete the debromination? A: Yes. High temperatures generally promote hydrodehalogenation if heating is prolonged[3]. However, rapid microwave heating (e.g., 110 °C for 15 minutes) can forcefully overcome the activation energy barrier for transmetalation faster than the competitive hydride transfer can occur, often increasing the ratio of cross-coupled product to debrominated byproduct compared to conventional extended heating.

References

  • BenchChem. "Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid". BenchChem Technical Support.
  • BenchChem. "preventing debromination in Suzuki coupling of bromo-imidazoles". BenchChem Technical Support.
  • Royal Society of Chemistry (RSC). "Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery".
  • National Institutes of Health (NIH). "Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters".
  • ACS Publications. "Regiocontrolled Synthesis of Substituted Thiazoles". Organic Letters.

Sources

Troubleshooting

Troubleshooting low conversion rates with 2-Bromo-4-(3-methoxyphenyl)thiazole substrates

Welcome to the Advanced Applications Support Center. Working with heterocyclic halides—specifically 2-Bromo-4-(3-methoxyphenyl)thiazole—presents unique mechanistic challenges in palladium-catalyzed cross-coupling reactio...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. Working with heterocyclic halides—specifically 2-Bromo-4-(3-methoxyphenyl)thiazole—presents unique mechanistic challenges in palladium-catalyzed cross-coupling reactions.

While the 3-methoxyphenyl group at the C4 position introduces mild steric bulk, the dominant challenge lies in the intrinsic nature of the 2-halothiazole core. The highly coordinating nitrogen and sulfur atoms are notorious for sequestering transition metals, and the highly polarized C2 position is uniquely susceptible to premature protodehalogenation. This guide provides a causality-driven framework to diagnose, troubleshoot, and optimize your conversion rates.

Diagnostic Workflow

Before altering your reaction parameters, analyze your crude reaction mixture via LC-MS or GC-MS to determine the mass balance. Your optimization strategy must be dictated by the specific failure mode of the catalytic cycle.

TroubleshootingLogic Start Analyze Reaction Mixture (LC-MS / GC-MS) Condition1 High Unreacted Bromothiazole (>50%) Start->Condition1 Condition2 High Byproducts (SM Depleted) Start->Condition2 Path1A Catalyst Poisoning (Thiazole N/S Binding) Condition1->Path1A Path2A Hydrodehalogenation (Loss of Bromine) Condition2->Path2A Path2B Boronic Acid Homocoupling Condition2->Path2B Sol1 Deploy Bulky Ligands (e.g., XPhos Pd G3) Path1A->Sol1 Sol2A Use Aprotic Solvents & Weaker Base (K3PO4) Path2A->Sol2A Sol2B Rigorous Degassing & Slow Nucleophile Addition Path2B->Sol2B

Diagnostic workflow for troubleshooting 2-bromothiazole cross-couplings.

Troubleshooting Guide & FAQs

Q1: My reaction stalls at 20-30% conversion, and LC-MS shows a high recovery of unreacted 2-bromo-4-(3-methoxyphenyl)thiazole. Why is the catalyst failing? Causality & Solution: This is a classic case of catalyst poisoning. Thiazoles possess strongly coordinating nitrogen and sulfur atoms that can aggressively bind to the palladium center, forming stable, off-cycle resting states that halt the catalytic cycle[1]. While the 2-position of the thiazole is electron-deficient and theoretically primed for rapid oxidative addition, the heteroatom coordination outcompetes the productive catalytic pathway. Actionable Fix: Switch to a highly sterically hindered, electron-rich ligand such as XPhos or BrettPhos. The extreme steric bulk of these biaryl phosphine ligands creates a protective "pocket" around the palladium center, physically preventing the thiazole's heteroatoms from coordinating, while still allowing the oxidative addition of the C-Br bond. Utilizing a pre-activated Pd(0) source like XPhos Pd G3 ensures rapid initiation without relying on in-situ reduction, which can be easily intercepted by the thiazole substrate.

Q2: The bromothiazole starting material is completely consumed, but my isolated yield of the cross-coupled product is abysmal. LC-MS shows a major peak corresponding to [M-Br+H]. What is happening? Causality & Solution: You are observing hydrodehalogenation (protodehalogenation), a notorious side reaction for 2-halothiazoles. After oxidative addition, the resulting heteroaryl-palladium(II) intermediate is highly polarized. If transmetalation is slow, this intermediate can undergo protonation by trace water or protic solvents, or it can undergo β -hydride elimination if alkoxide bases are used, yielding the reduced thiazole[2]. Actionable Fix: You must accelerate transmetalation to outpace the dehalogenation pathway. Switch to a strictly aprotic solvent system (e.g., anhydrous 1,4-dioxane or toluene) and avoid strong bases like NaOtBu. Instead, use finely milled, anhydrous K3​PO4​ or K2​CO3​ [2].

Q3: I am observing significant homocoupling of my boronic acid partner, leaving the bromothiazole unreacted. How do I prevent this? Causality & Solution: Homocoupling of the nucleophile occurs when Pd(II) species undergo two sequential transmetalation events followed by reductive elimination, bypassing the bromothiazole entirely. This is heavily exacerbated by the presence of oxygen, which oxidizes Pd(0) back to Pd(II), creating a futile cycle that consumes your boronic acid[3]. Furthermore, if you are using a Pd(II) precatalyst (like Pd(OAc)2​ ), the initial reduction to Pd(0) naturally consumes a portion of your nucleophile[4]. Actionable Fix: Implement rigorous degassing using the freeze-pump-thaw method rather than simple sparging. Switch to a Pd(0) source or a G3/G4 precatalyst to avoid consuming the boronic acid for catalyst activation[4].

Quantitative Parameter Optimization

The table below summarizes the expected conversion rates and primary failure modes when applying standard catalytic systems to 2-bromothiazole derivatives.

Catalyst SystemBaseSolvent SystemPrimary Failure ModeTypical Conversion (%)
Pd(PPh3​)4​ (5 mol%) Na2​CO3​ Toluene / H2​O Catalyst Poisoning (N/S coordination)15 - 25%
Pd(dppf)Cl2​ (5 mol%) KOtBu THFHydrodehalogenation35 - 50%
Pd(OAc)2​
  • SPhos
K3​PO4​ 1,4-DioxaneBoronic Acid Homocoupling50 - 65%
XPhos Pd G3 (2 mol%) K3​PO4​ (anhydrous) 1,4-Dioxane None (Optimized) > 95%
Self-Validating Experimental Protocol

To definitively overcome low conversion rates, utilize the following optimized Suzuki-Miyaura protocol. This methodology incorporates a System Validation Check to isolate substrate-specific poisoning from general reagent degradation.

Step 1: Reagent Preparation (Glovebox Recommended)

  • Weigh 2-Bromo-4-(3-methoxyphenyl)thiazole (1.0 equiv, 0.5 mmol) and the corresponding boronic acid (1.5 equiv, 0.75 mmol) into an oven-dried Schlenk tube.

  • Add anhydrous, finely milled K3​PO4​ (2.0 equiv, 1.0 mmol). Mechanistic Note: Milling increases the surface area for heterogeneous base activation, accelerating transmetalation without requiring the addition of protic solvents that cause dehalogenation.

Step 2: Catalyst Addition

  • Add XPhos Pd G3 (0.02 equiv, 2 mol%). Mechanistic Note: G3 precatalysts generate the active Pd(0)-XPhos species rapidly at room temperature, preventing the unactivated thiazole from trapping the Pd(II) resting state.

Step 3: Solvent Addition and Degassing

  • Seal the tube, remove it from the glovebox, and connect it to a Schlenk line.

  • Add 5.0 mL of anhydrous 1,4-dioxane.

  • Perform three consecutive freeze-pump-thaw cycles. Mechanistic Note: This rigorously removes dissolved oxygen, eliminating the primary oxidative pathway responsible for boronic acid homocoupling[4].

Step 4: Reaction Execution & Monitoring

  • Heat the reaction mixture to 80 °C under vigorous stirring (1000 rpm) for 4-6 hours.

  • Monitor the reaction via LC-MS by quenching a 10 µL aliquot in LC-MS grade acetonitrile.

Step 5: System Validation Check (Critical) Run an identical parallel reaction substituting the 2-Bromo-4-(3-methoxyphenyl)thiazole with 4-bromoanisole (Control Arm).

  • Interpretation A: If the control arm yields >95% product but the thiazole arm yields <30%, the issue is substrate-specific poisoning. Action: Increase the XPhos ligand loading to 4 mol% to further saturate the Pd center.

  • Interpretation B: If both arms fail, your catalytic system is compromised. Action: Procure a fresh batch of XPhos Pd G3 and verify the integrity of your boronic acid.

References
  • - Benchchem[4] 2. - Benchchem[2] 3. - PMC[1]

  • - Yoneda Labs[3]

Sources

Optimization

Technical Support Center: Troubleshooting 2-Bromo-4-(3-methoxyphenyl)thiazole Amination

Welcome to the Technical Support Center for the amination of 2-Bromo-4-(3-methoxyphenyl)thiazole. This guide is engineered for drug development professionals and synthetic chemists who are encountering bottlenecks in car...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the amination of 2-Bromo-4-(3-methoxyphenyl)thiazole. This guide is engineered for drug development professionals and synthetic chemists who are encountering bottlenecks in carbon-nitrogen (C–N) cross-coupling reactions.

The 2-aminothiazole motif is a privileged scaffold in medicinal chemistry. However, synthesizing it via the Buchwald-Hartwig amination of 2-bromothiazoles is notoriously challenging. The electron-rich nature of the thiazole ring, combined with the lability of the C–Br bond at the 2-position, makes this substrate highly susceptible to competing side reactions such as protodebromination, β -hydride elimination, and base-mediated ring degradation[1][2]. This guide provides field-proven, mechanistically grounded solutions to optimize your catalytic cycles and maximize product yield.

Diagnostic Workflow for Amination Side Reactions

TroubleshootingTree Start Amination of 2-Bromo-4- (3-methoxyphenyl)thiazole Side1 Protodebromination (Loss of Bromine) Start->Side1 Observation Side2 Thiazole Ring Degradation / Black Tar Start->Side2 Observation Side3 β-Hydride Elimination (Imine Formation) Start->Side3 Observation Sol1 Ensure Rigorous Degassing & Anhydrous Solvents Side1->Sol1 Mitigation Sol2 Avoid Strong Alkoxides (NaOtBu); Switch to Mild K3PO4 Side1->Sol2 Mitigation Side2->Sol2 Mitigation Sol3 Use Bulky Biarylphosphines (e.g., tBuXPhos, BrettPhos) Side3->Sol3 Mitigation

Logical troubleshooting workflow for 2-bromothiazole amination side reactions.

Frequently Asked Questions (FAQs)

Q1: I am observing significant protodebromination (formation of 4-(3-methoxyphenyl)thiazole) instead of my desired aminated product. What is the mechanistic cause, and how do I fix it? A1: Protodebromination is a pervasive side reaction in the cross-coupling of electron-rich heterocyclic halides[1]. Mechanistically, after the oxidative addition of the Pd(0) catalyst into the C–Br bond, the highly reactive Pd(II)-aryl intermediate can be easily protonated by trace moisture in the solvent or undergo a formal reduction if the amine contains β -hydrogens[3].

  • Causality & Solution: To mitigate this, rigorous anhydrous conditions are non-negotiable. Furthermore, strong bases can inadvertently facilitate this off-cycle pathway. Switching from strong alkoxides to a milder, insoluble base like anhydrous K3​PO4​ or Cs2​CO3​ significantly suppresses debromination while still allowing the transmetalation step to proceed[1][2].

Q2: When coupling with secondary aliphatic amines, I see unreacted starting material and imine byproducts. How can I drive the reaction to the tertiary amine? A2: This indicates that β -hydride elimination is outcompeting reductive elimination. When the secondary amine coordinates to the Pd(II) center and is deprotonated, it forms a Pd-amido complex. Because the amine has β -hydrogens, the complex can undergo rapid β -hydride elimination to yield an imine and a hydrodehalogenated thiazole[3][4].

  • Causality & Solution: You must accelerate the reductive elimination step so that it outpaces β -hydride elimination. Bulky, electron-rich biarylphosphine ligands (such as RuPhos, tBuXPhos, or BrettPhos) sterically force the Pd(II) center to rapidly undergo reductive elimination, effectively bypassing the degradation pathway[4].

Q3: My reaction mixture turns black rapidly upon heating, and LC-MS shows complete consumption of 2-Bromo-4-(3-methoxyphenyl)thiazole, but no product is found. What is happening? A3: This is a classic symptom of base-mediated ring degradation. 2-Bromothiazoles are highly sensitive to strong alkoxides. Specifically, the use of sodium tert-butoxide (NaOtBu) causes the nucleophilic attack and subsequent decomposition (ring-opening) of the thiazole core at elevated temperatures[2].

  • Causality & Solution: You must completely avoid strong alkoxide bases for this substrate. The combination of K3​PO4​ with a highly active palladium precursor like Pd(O2​CCF3​)2​ allows the reaction to proceed smoothly at lower temperatures (80–90 °C) without degrading the heteroaromatic core[2].

Quantitative Condition Optimization Matrix

The following table summarizes the causal impact of different catalytic conditions on the amination of 2-bromothiazoles, highlighting the narrow window for optimal reactivity.

Palladium SourceLigandBaseSolventTemp (°C)Primary Outcome / Side ReactionReference
Pd(OAc)2​ (5 mol%)BINAPNaOtBuToluene100Failure: Severe ring degradation (<20% yield).[2]
Pd(dba)2​ (5 mol%) P(tBu)3​ K3​PO4​ Dioxane90Suboptimal: Moderate yield (35%), moderate debromination.[2]
Pd(O2​CCF3​)2​ (2 mol%) P(tBu)3​ K3​PO4​ Toluene90Optimal: High yield (70%), minimal side reactions.[2]
Pd2​(dba)3​ (2 mol%)tBuXPhos Cs2​CO3​ t -AmylOH80Optimal: Excellent yield (>80%) specifically for sec-alkylamines.[4]
Self-Validating Experimental Protocol: Optimized Buchwald-Hartwig Amination

This protocol is specifically engineered to suppress protodebromination and ring degradation when aminating 2-Bromo-4-(3-methoxyphenyl)thiazole.

Reagents Required:

  • Substrate: 2-Bromo-4-(3-methoxyphenyl)thiazole (1.0 equiv, 1.0 mmol)

  • Amine: Primary or secondary amine (1.2 equiv, 1.2 mmol)

  • Catalyst: Pd(O2​CCF3​)2​ (2 mol%) or Pd2​(dba)3​ (2 mol%)

  • Ligand: tBuXPhos or P(tBu)3​ (4 mol%)

  • Base: Anhydrous K3​PO4​ (2.0 equiv, finely milled)

  • Solvent: Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

  • Rigorous Preparation & Degassing:

    • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-4-(3-methoxyphenyl)thiazole, the palladium catalyst, the phosphine ligand, and finely milled anhydrous K3​PO4​ .

    • Self-Validation Check: Ensure the K3​PO4​ is a fine powder. Granular K3​PO4​ has insufficient surface area for the heterogeneous deprotonation step, leading to stalled reactions[1].

    • Seal the flask with a septum. Evacuate the flask and backfill with ultra-high purity Argon. Repeat this cycle three times.

  • Solvent and Amine Addition:

    • Add anhydrous, sparged toluene (5 mL) via syringe.

    • Add the amine (if liquid) via syringe. If the amine is a solid, it should be added during Step 1.

  • Catalyst Activation & Reaction Execution:

    • Place the flask in a pre-heated oil bath at 85–90 °C.

    • Self-Validation Check: Within 10–15 minutes, the mixture should transition from a pale/murky suspension to a deep red or dark orange homogeneous-looking solution (though base remains insoluble). This color change indicates the successful formation of the active L-Pd(0) species. If the solution turns pitch black immediately, oxygen ingress or base-mediated degradation has occurred[2].

    • Stir vigorously (800+ rpm) for 12–16 hours. The high stirring rate is critical to overcome the mass transfer limitations of the insoluble phosphate base.

  • Reaction Monitoring & Workup:

    • Monitor by LC-MS. Look for the disappearance of the starting material (M+H: ~270/272) and check the ratio of product to the debrominated side product (4-(3-methoxyphenyl)thiazole, M+H: ~192).

    • Upon completion, cool to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove the palladium black and inorganic salts.

    • Concentrate the filtrate under reduced pressure and purify via flash column chromatography (typically Hexanes/EtOAc gradients).

References
  • Hooper, M. W., Utsunomiya, M., & Hartwig, J. F. (2003). Scope and Mechanism of Palladium-Catalyzed Amination of Five-Membered Heterocyclic Halides. The Journal of Organic Chemistry, 68(7), 2861–2873. Available at:[Link]

  • Buchwald–Hartwig amination. Wikipedia. Available at:[Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Available at:[Link]

Sources

Troubleshooting

Advanced Technical Support Center: Optimizing Palladium Catalyst Turnover for 2-Bromo-4-(3-methoxyphenyl)thiazole Cross-Couplings

Welcome to the technical support and troubleshooting center for cross-coupling reactions involving 2-bromo-4-(3-methoxyphenyl)thiazole . This platform is engineered for synthetic chemists and drug development professiona...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support and troubleshooting center for cross-coupling reactions involving 2-bromo-4-(3-methoxyphenyl)thiazole . This platform is engineered for synthetic chemists and drug development professionals who are experiencing catalyst stalling, low turnover numbers (TON), or poor turnover frequencies (TOF) when utilizing highly coordinating heterocyclic electrophiles.

Below, you will find mechanistic FAQs, a diagnostic troubleshooting guide, self-validating experimental protocols, and benchmarked data to help you optimize your catalytic cycles.

Section 1: Mechanistic Insights & The Catalyst Turnover Challenge (FAQ)

Q1: Why does 2-bromo-4-(3-methoxyphenyl)thiazole consistently yield low catalyst turnover numbers (TON) compared to simple aryl bromides? A1: The fundamental issue originates from the Lewis basic nitrogen atom embedded within the thiazole ring. While the carbon-bromine (C-Br) bond undergoes oxidative addition relatively smoothly, the resulting Pd(II) intermediate is highly susceptible to forming off-cycle, thermodynamically stable palladacyclic complexes via coordination of the adjacent thiazole nitrogen[1]. This heteroatom binding effectively sequesters the palladium center, creating a high kinetic barrier for the subsequent transmetalation step and halting the catalytic cycle.

Q2: How do I select the right ligand to prevent this off-cycle sequestration and boost turnover frequency (TOF)? A2: To prevent thiazole nitrogen coordination, you must utilize sterically demanding, electron-rich ligands. Buchwald-type dialkylbiaryl phosphines (e.g., XPhos, SPhos, or Cy-JohnPhos) provide a bulky protective "shield" around the palladium center, sterically disfavoring multi-dentate coordination from the heterocycle[2]. Alternatively, N-heterocyclic carbenes (NHCs) form exceptionally strong σ-bonds with Pd, maintaining active species stability and preventing catalyst aggregation even at elevated temperatures and low ligand-to-palladium ratios[3].

Q3: What role does pre-catalyst reduction play in maximizing my active Pd(0) concentration? A3: Most cross-couplings rely on Pd(II) pre-catalysts (like Pd(OAc)2​ ) which must be reduced in situ to the active Pd(0) species. Improper reduction leads to incomplete catalyst generation and premature phosphine oxidation. Carefully designing the reduction environment—such as using specific alcohol additives or controlling the base/ligand ratio—ensures complete conversion to Pd(0) without consuming the cross-coupling reagents or degrading the ligand[4].

G Pd0 Active Pd(0)L_n Catalyst OxAdd Oxidative Addition (C-Br Cleavage) Pd0->OxAdd 2-Bromo-4-(3-methoxyphenyl)thiazole PdII Pd(II) Aryl Halide Complex (Thiazole-Bound) OxAdd->PdII Poison Catalyst Poisoning (N-Coordination / Palladacycle) PdII->Poison Sluggish Transmetalation TransMet Transmetalation (Base Mediated) PdII->TransMet Boronic Acid + Base RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 TON Cycle

Catalytic cycle of 2-bromothiazole cross-coupling highlighting the N-coordination poisoning pathway.

Section 2: Troubleshooting Guide for Catalyst Deactivation

Issue 1: Reaction stalls at 30-40% conversion; formation of "black palladium" on the flask walls.

  • Root Cause: The catalyst is undergoing premature decomposition (aggregation into inactive bulk palladium nanoparticles) due to slow transmetalation or reductive elimination[5]. The thiazole intermediate stabilizes the Pd(II) state just enough to slow the primary cycle, allowing bimolecular decomposition pathways to outcompete the cross-coupling.

  • Resolution:

    • Switch to a more electron-rich, bulky ligand (e.g., from PPh3​ to XPhos) to accelerate reductive elimination and sterically protect the Pd center.

    • Optimize the base. If using a weak base, upgrade to Cs2​CO3​ or K3​PO4​ to accelerate the transmetalation step[6].

Issue 2: Complete consumption of the boronic acid, but unreacted 2-bromo-4-(3-methoxyphenyl)thiazole remains.

  • Root Cause: Protodeboronation. The boronic acid is hydrolyzing before it can transmetalate. This is exacerbated by overly strong bases, excessive water, or the prolonged heating required by the sluggish thiazole electrophile[6].

  • Resolution:

    • Switch to a less aqueous solvent system (e.g., anhydrous 1,4-dioxane or toluene) and use a finely ground anhydrous base.

    • Lower the reaction temperature and compensate for the rate drop by using a highly active pre-catalyst like Buchwald's 3rd or 4th generation palladacycles (Pd-G3/G4).

G Start Low Yield in Thiazole Coupling Check1 Is Pd Black forming? Start->Check1 YesBlack Catalyst Decomposition Check1->YesBlack Yes NoBlack Check Boronic Acid Status Check1->NoBlack No FixBlack Use Bulkier Ligand (XPhos) or Lower Temp YesBlack->FixBlack Check2 Boronic Acid Consumed? NoBlack->Check2 YesBA Protodeboronation Occurring Check2->YesBA Yes NoBA Sluggish Oxidative Addition Check2->NoBA No FixBA Switch to Anhydrous K3PO4 & Dioxane YesBA->FixBA FixOx Use Pd-G3 Precatalysts Ensure Active Pd(0) NoBA->FixOx

Decision tree for diagnosing and resolving low turnover in 2-bromothiazole cross-couplings.

Section 3: Self-Validating Experimental Protocol

Optimized Suzuki-Miyaura Cross-Coupling for 2-Bromo-4-(3-methoxyphenyl)thiazole

This protocol utilizes a self-validating design: the use of a pre-formed Pd-G3 precatalyst ensures a known, exact concentration of active Pd(0) is generated upon mild base activation, eliminating the variable of in situ reduction efficiency. The absence of black precipitate during the reaction window acts as a visual validation that the ligand shell successfully prevented catalyst aggregation.

Step-by-Step Methodology:

  • Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with 2-bromo-4-(3-methoxyphenyl)thiazole (1.0 equiv, 0.5 mmol) and the corresponding arylboronic acid (1.5 equiv, 0.75 mmol).

  • Catalyst Loading: Add XPhos-Pd-G3 (1.0 mol%, 0.005 mmol) and supplemental XPhos ligand (1.0 mol%, 0.005 mmol).

    • Causality Note: The 1:1 ratio of precatalyst to supplemental ligand ensures the highly active mono-ligated PdL1​ species is maintained without forming sterically inhibitory PdL2​ complexes.

  • Base Addition: Add finely ground anhydrous K3​PO4​ (2.0 equiv, 1.0 mmol).

    • Causality Note: K3​PO4​ provides sufficient basicity to drive transmetalation without inducing rapid protodeboronation of the boronic acid[6].

  • Solvent Introduction: Seal the tube, remove it from the glovebox, and inject 2.5 mL of sparged, anhydrous 1,4-dioxane.

  • Reaction Execution: Stir the mixture at 80 °C for 4 hours. Monitor the conversion via LC-MS.

  • Workup & Validation: Quench with water and extract with EtOAc. If the reaction remains a clear yellow/orange solution without black precipitate, the catalytic cycle maintained high TOF without decomposition.

Section 4: Quantitative Data Benchmarking

The following table summarizes the impact of ligand and base selection on catalyst turnover for hindered 2-bromothiazole couplings. Use this to benchmark your expected yields and identify failure modes.

Catalyst System (1 mol% Pd)BaseSolventTime (h)Yield (%)TONFailure Mode / Observation
Pd(PPh3​)4​ Na2​CO3​ Toluene/ H2​O 243535Pd black formation; premature catalyst death
Pd(OAc)2​ / dppf K2​CO3​ 1,4-Dioxane185252Sluggish transmetalation; off-cycle resting state
Pd2​(dba)3​ / SPhos K3​PO4​ 1,4-Dioxane88989Clean conversion; trace protodeboronation
XPhos-Pd-G3 K3​PO4​ 1,4-Dioxane49898Rapid turnover; no observable catalyst degradation

References

  • Optimizing catalyst and base conditions for 2-Bromo-5-iodothiazole reactions. Benchchem. 6

  • Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross-Coupling Catalysis. MDPI. 5

  • Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. PMC (NIH).1

  • Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective. PubMed (NIH). 3

  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers (RSC Publishing). 4

  • Highly efficient borylation Suzuki coupling process for 4-bromo-2-ketothiazoles: straightforward access to micrococcinate and saramycetate esters. PubMed (NIH). 2

Sources

Reference Data & Comparative Studies

Validation

Mass spectrometry fragmentation analysis of 2-Bromo-4-(3-methoxyphenyl)thiazole

Publish Comparison Guide: Mass Spectrometry Fragmentation Analysis of 2-Bromo-4-(3-methoxyphenyl)thiazole Introduction 2-Bromo-4-(3-methoxyphenyl)thiazole (CAS: 412923-56-9) is a highly functionalized heterocyclic buildi...

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Author: BenchChem Technical Support Team. Date: April 2026

Publish Comparison Guide: Mass Spectrometry Fragmentation Analysis of 2-Bromo-4-(3-methoxyphenyl)thiazole

Introduction

2-Bromo-4-(3-methoxyphenyl)thiazole (CAS: 412923-56-9) is a highly functionalized heterocyclic building block frequently utilized in medicinal chemistry and agrochemical development[1]. Accurate structural elucidation of this compound is critical, as the positional isomerism of the methoxy group and the integrity of the bromothiazole core directly dictate its pharmacological reactivity. This guide objectively compares the two premier mass spectrometry (MS) modalities—Gas Chromatography-Electron Ionization (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)—detailing their respective fragmentation mechanisms, performance metrics, and validated experimental protocols.

Ionization Modalities: GC-EI-MS vs. LC-ESI-MS/MS

Selecting the appropriate MS technique depends on whether the analytical goal is library-based structural confirmation or trace-level targeted quantitation.

  • GC-EI-MS (Hard Ionization): Operating at a standard 70 eV, EI strips an electron to form a highly energetic radical cation (M+•). This technique is unparalleled for confirming the presence of halogens. For 2-Bromo-4-(3-methoxyphenyl)thiazole, the molecular ion manifests as a distinct doublet at m/z 269 and 271 in a 1:1 ratio, a definitive isotopic signature of a single bromine atom (79Br and 81Br)[2].

  • LC-ESI-MS/MS (Soft Ionization): ESI generates even-electron protonated precursors ([M+H]+) at m/z 270 and 272. Because intact molecular ions dominate the MS1 spectrum, structural elucidation relies on Collision-Induced Dissociation (CID). ESI-MS/MS is superior for trace analysis in complex biological matrices but requires careful optimization of collision energies to break the robust thiazole ring[3].

Mechanistic Causality in Fragmentation Pathways

As an application scientist, understanding why specific bonds break is essential for interpreting spectra without relying solely on library matches.

  • The Methoxy Group Cleavage: Under EI conditions, the radical cation drives a homolytic cleavage of the O-CH3 bond, resulting in the expulsion of a methyl radical (•CH3, -15 Da) to form a stable phenoxide-like cation at m/z 254/256[4]. Conversely, in ESI-CID, the even-electron rule strongly disfavors radical losses. Instead, the protonated precursor undergoes a rearrangement to expel neutral formaldehyde (CH2O, -30 Da), yielding a fragment at m/z 240/242[5].

  • Dehalogenation Dynamics: The carbon-bromine bond is relatively labile. In EI, the loss of a bromine radical (Br•, -79/-81 Da) generates a highly conjugated, resonance-stabilized thiazole-phenyl cation at m/z 190[2]. In ESI, this dehalogenation typically occurs via the expulsion of neutral hydrogen bromide (HBr, -80/-82 Da)[3].

Comparative Performance Data

The following table summarizes the quantitative diagnostic ions used to differentiate the compound across both platforms.

Feature / MetricGC-EI-MS (70 eV)LC-ESI-MS/MS (CID, Positive Mode)Structural Causality
Precursor Ion m/z 269 / 271 (M+•)m/z 270 / 272 ([M+H]+)Radical cation (EI) vs. Protonated adduct (ESI).
Isotopic Ratio 1:1 (79Br : 81Br)1:1 (79Br : 81Br)Confirms the presence of a single bromine atom.
Primary Neutral Loss -15 Da (•CH3)-30 Da (CH2O)Homolytic cleavage (EI) vs. Even-electron rearrangement (ESI).
Dehalogenation Ion m/z 190m/z 190Loss of Br• (EI) vs. Loss of HBr (ESI).
Sensitivity High (Low ng/mL)Ultra-High (Low pg/mL)ESI provides superior ionization efficiency for polar heterocycles.

Validated Experimental Protocols

To ensure absolute scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: GC-EI-MS Structural Confirmation
  • Column Selection: Use a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Causality: The slight polarity of the stationary phase provides optimal retention for halogenated aromatic heterocycles while minimizing column bleed at high temperatures.

  • Self-Validation Step: Prior to sample injection, infuse a perfluorotributylamine (PFTBA) tuning standard. Verify that the m/z 69, 219, and 502 peaks are present with correct relative abundances. This validates mass axis calibration and electron multiplier health before any data is acquired.

  • Methodology:

    • Dilute the compound in GC-grade ethyl acetate to a concentration of 10 µg/mL.

    • Inject 1 µL in splitless mode (Inlet Temp: 250°C) to maximize the transfer of the relatively high-boiling thiazole into the column.

    • Program the oven: 100°C (hold 1 min), ramp at 15°C/min to 300°C (hold 5 min).

    • Set the MS transfer line to 280°C and the ion source to 230°C. Acquire data from m/z 50 to 400.

Protocol B: LC-ESI-MS/MS Targeted Analysis
  • Column Selection: Use a C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm particle size). Causality: Sub-2-micron particles provide the ultra-high-pressure liquid chromatography (UHPLC) resolution necessary to separate the target from potential methoxy-positional isomers.

  • Self-Validation Step: Execute a blank solvent injection with a dynamic exclusion list enabled. If m/z 270/272 is detected in the blank, system carryover is present, and the source/column must be flushed. This ensures all reported fragmentation data is strictly analyte-derived.

  • Methodology:

    • Prepare a 100 ng/mL solution in 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, drastically enhancing the[M+H]+ ionization efficiency in the ESI source.

    • Elute using a gradient of 5% to 95% Acetonitrile over 5 minutes at a flow rate of 0.4 mL/min.

    • Perform MS/MS using Argon as the collision gas. Ramp the Collision Energy (CE) from 10 eV to 40 eV. Causality: A low CE (15 eV) is required to observe the fragile loss of CH2O, while a high CE (35 eV) is necessary to force the cleavage of the thiazole ring.

Mechanistic Pathway Visualization

The following diagram maps the divergent fragmentation logic of 2-Bromo-4-(3-methoxyphenyl)thiazole under both ionization modalities.

Fragmentation_Pathways Compound 2-Bromo-4-(3-methoxyphenyl)thiazole MW: 268.95 / 270.95 EI_Ion EI (70 eV) M+• (m/z 269/271) Compound->EI_Ion Electron Impact ESI_Ion ESI (+) [M+H]+ (m/z 270/272) Compound->ESI_Ion Electrospray EI_Frag1 [M - •CH3]+ m/z 254/256 EI_Ion->EI_Frag1 -15 Da (•CH3) EI_Frag2 [M - Br•]+ m/z 190 EI_Ion->EI_Frag2 -79/81 Da (Br•) ESI_Frag1 [M+H - CH2O]+ m/z 240/242 ESI_Ion->ESI_Frag1 -30 Da (CH2O) ESI_Frag2 [M+H - HBr]+ m/z 190 ESI_Ion->ESI_Frag2 -80/82 Da (HBr)

Mass spectrometry fragmentation pathways of 2-Bromo-4-(3-methoxyphenyl)thiazole (EI vs. ESI).

Conclusion

For the structural verification of 2-Bromo-4-(3-methoxyphenyl)thiazole, GC-EI-MS remains the gold standard for definitive halogen confirmation and radical-driven fragmentation mapping. However, for high-sensitivity quantitation and biological matrix analysis, LC-ESI-MS/MS provides superior performance, provided the collision energies are properly optimized to induce even-electron neutral losses.

References

  • Source: keyorganics.
  • Source: asianpubs.
  • Source: nih.
  • Source: chemrxiv.
  • Source: nih.

Sources

Comparative

Spectroscopic Validation of 2-Bromo-4-(3-methoxyphenyl)thiazole Synthetic Intermediates: A Platform Comparison Guide

Executive Summary & Chemical Context The synthesis of halogenated 1,3-thiazoles is a cornerstone of modern medicinal chemistry, providing versatile scaffolds for cross-coupling reactions and drug discovery. Specifically,...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

The synthesis of halogenated 1,3-thiazoles is a cornerstone of modern medicinal chemistry, providing versatile scaffolds for cross-coupling reactions and drug discovery. Specifically, 2-Bromo-4-(3-methoxyphenyl)thiazole (CAS 412923-56-9) 1 is a highly sought-after building block. Its synthesis relies on the classic Hantzsch thiazole reaction 2, which involves the condensation of an α -haloketone with a thioamide or thiourea 3.

Tracking the transient intermediates—namely 2-bromo-1-(3-methoxyphenyl)ethanone and 2-amino-4-(3-methoxyphenyl)thiazole —is critical. Incomplete cyclization or over-bromination during the final Sandmeyer reaction can drastically reduce yields. This guide objectively compares modern analytical platforms (Benchtop vs. High-Field NMR, and UPLC-HRMS vs. HPLC-UV) for monitoring these intermediates, providing causality-driven, self-validating protocols for laboratory implementation.

Synthetic Workflow & Mechanistic Checkpoints

The synthesis proceeds via three distinct mechanistic checkpoints. Validating the structural transition at each node is required to prevent downstream impurity amplification.

Synthesis_Workflow A 3-Methoxyacetophenone (Starting Material) B α-Bromination Reagent: Br2 / AcOH A->B C Intermediate 1 2-Bromo-1-(3-methoxyphenyl)ethanone B->C D Hantzsch Cyclization Reagent: Thiourea / EtOH C->D E Intermediate 2 2-Amino-4-(3-methoxyphenyl)thiazole D->E F Sandmeyer Reaction Reagent: t-BuONO, CuBr2 E->F G Final Product 2-Bromo-4-(3-methoxyphenyl)thiazole F->G

Synthetic pathway for 2-bromo-4-(3-methoxyphenyl)thiazole via Hantzsch cyclization.

Platform Comparison I: Reaction Monitoring via NMR

Historically, structural validation required high-field NMR (400+ MHz) utilizing large superconducting magnets. However, the advent of compact permanent magnets has brought 60–90 MHz benchtop NMR systems directly into the fume hood environment, allowing for continuous-flow or stopped-flow reaction monitoring 4.

The Causality of Platform Selection: Modern benchtop systems achieve ultra-high magnetic field homogeneity, enabling the use of highly selective solvent suppression sequences (like PRESAT or WET) directly on protonated reaction mixtures 5. This eliminates the need for time-consuming solvent evaporation and reconstitution in deuterated solvents. However, the physical reality of NMR dictates that while chemical shift (in ppm) is independent of field strength, J -coupling (in Hz) is fixed 6. At lower frequencies (e.g., 80 MHz), a 15 Hz multiplet spans a much wider ppm range than at 400 MHz, leading to signal overlap in complex aromatic regions.

Analytical_Workflow Sample Reaction Aliquot (Protonated Solvent) Split Sample Splitting Sample->Split Benchtop Benchtop NMR (80 MHz) PRESAT Solvent Suppression Split->Benchtop HighField High-Field NMR (400 MHz) Deuterated Lock Split->HighField Result1 Real-time Kinetic Data (Conversion Tracking) Benchtop->Result1 Result2 Definitive Elucidation (Multiplet Resolution) HighField->Result2

Parallel analytical workflow comparing benchtop and high-field NMR capabilities.

Quantitative Data: NMR Platform Comparison
ParameterBenchtop NMR (80 MHz)High-Field NMR (400 MHz)Impact on Workflow
Magnet Technology Permanent NdFeB (No cryogens)Superconducting (Liquid He/N 2​ )Benchtop allows at-line fume hood placement.
Solvent Requirement Protonated (via PRESAT/WET)Deuterated (e.g., CDCl 3​ , DMSO- d6​ )Benchtop eliminates sample prep bottlenecks.
Chemical Shift Resolution Moderate (Overlap in aromatic multiplets)High (Baseline resolution of J -couplings)High-field is required for absolute structural proof.
Limit of Detection ~1 mmol/L (16 scans)~100 µmol/L (16 scans)High-field detects trace impurities (<1%).
Time-to-Result < 2 minutes1 - 4 hours (Core facility queue)Benchtop enables real-time kinetic intervention.

Platform Comparison II: Isotopic Tracking via UPLC-HRMS vs. HPLC-UV

During the synthesis, bromine is introduced twice: first during the α -bromination of the acetophenone, and finally during the Sandmeyer reaction. Standard HPLC-UV relies solely on chromophore absorbance and retention time, making it difficult to distinguish between the desired product and structurally similar impurities (e.g., unreacted starting material or di-brominated side products).

The Causality of Platform Selection: Bromine naturally exists as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio. This physical property creates a highly diagnostic M and M+2 doublet of equal intensity in mass spectrometry. By utilizing UPLC coupled with High-Resolution Mass Spectrometry (HRMS, such as Q-TOF), researchers can leverage exact mass and this isotopic signature as an internal, self-validating check for successful bromination, which HPLC-UV cannot provide.

Quantitative Data: Chromatography Platform Comparison
ParameterUPLC-HRMS (Q-TOF)Standard HPLC-UV (PDA)Diagnostic Value
Detection Mechanism Exact Mass & Isotopic PatternChromophore AbsorbanceMS provides definitive elemental composition.
Bromine Validation Definitive (1:1 79 Br/ 81 Br doublet)Inferential (Retention time shift)HRMS prevents false positives from co-elution.
Specificity High (Extracted Ion Chromatogram)Low (Overlapping UV spectra)HRMS easily identifies di-brominated impurities.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By anchoring the analytical readouts to specific, predictable mechanistic changes (e.g., the disappearance of a specific proton or the appearance of an isotopic doublet), the protocol inherently verifies its own success.

Protocol A: Synthesis and In-Line Sampling
  • α -Bromination: Dissolve 3-methoxyacetophenone (1.0 eq) in glacial acetic acid. Add Br 2​ (1.05 eq) dropwise at 0 °C.

    • Self-Validation Check (Benchtop NMR): Monitor the disappearance of the methyl ketone singlet (~2.6 ppm) and the appearance of the α -CH 2​ Br singlet (~4.4 ppm).

  • Hantzsch Cyclization: Add thiourea (1.1 eq) and ethanol to the crude α -bromo intermediate. Reflux for 2 hours.

    • Causality: Ethanol acts as a protic solvent to stabilize the transition state of the cyclization.

    • Self-Validation Check (Benchtop NMR): The α -CH 2​ Br protons (~4.4 ppm) must completely disappear, replaced by the distinct thiazole C5-aromatic proton (~7.0 ppm).

  • Sandmeyer Reaction: To the resulting 2-amino-4-(3-methoxyphenyl)thiazole in acetonitrile, add CuBr 2​ (1.2 eq) and tert-butyl nitrite (t-BuONO, 1.5 eq) at 0 °C, then warm to room temperature.

    • Causality: Using t-BuONO in an organic solvent avoids aqueous diazotization conditions, preventing the hydrolytic degradation of the thiazole ring.

Protocol B: Spectroscopic Validation (UPLC-HRMS & High-Field NMR)
  • UPLC-HRMS Parameters:

    • Column: C18, 1.7 µm, 2.1 x 50 mm.

    • Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

    • Ionization: ESI in positive mode.

    • Self-Validation Check: Extract the ion chromatogram for the final product (C 10​ H 8​ BrNOS). You must observe a co-eluting doublet at m/z 269.95 (for 79 Br) and m/z 271.95 (for 81 Br) with a 1:1 relative abundance. If a 1:2:1 triplet is observed, di-bromination has occurred.

  • High-Field NMR Parameters (400 MHz):

    • Sample Prep: Dissolve 5 mg of the purified final product in 0.6 mL CDCl 3​ .

    • Acquisition: 1 H NMR (16 scans), 13 C NMR (256 scans).

    • Self-Validation Check: Confirm the absence of the broad -NH 2​ peak (~5.0 ppm) present in Intermediate 2. The methoxy group should appear as a sharp 3H singlet at ~3.8 ppm, and the thiazole C5-H should remain as a 1H singlet at ~7.3 ppm, confirming the regioselectivity of the Sandmeyer bromination at the 2-position.

References

  • Magritek GmbH / Manufacturing Chemist. "Transforming reaction monitoring with benchtop NMR spectroscopy." Manufacturing Chemist, December 2023. 5

  • Oxford Instruments. "High-field to Benchtop NMR Spectroscopy - Part 3." Oxford Instruments Blog, May 2023. 6

  • Foley, et al. "Reaction monitoring via benchtop nuclear magnetic resonance spectroscopy: A practical comparison of on-line stopped-flow and continuous-flow sampling methods." Magnetic Resonance in Chemistry, September 2023. 4

  • RSC Publishing. "A panoramic view on synthetic applications of α -oxothioamides: a highly regioselective synthesis of 2-acyl-4-(het)arylthiazoles and thioethers." RSC Advances, February 2023. 2

  • MDPI. "Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)hydrazin-1-yl]-1,3-thiazole Derivatives." Molecules, August 2024. 3

  • Tetrahedron / Thsci. "2-Bromo-4-(3-methoxyphenyl)thiazole (CAS 412923-56-9) Product Detail." Tetrahedron Scientific. 1

Sources

Validation

2-Bromo-4-(3-methoxyphenyl)thiazole vs 4-methoxyphenyl isomers in rational drug design

An In-Depth Guide to the Rational Design of 2-Bromo-4-phenylthiazole Isomers: A Comparative Analysis of 3-Methoxy vs. 4-Methoxy Substitution Introduction The thiazole ring is a privileged scaffold in medicinal chemistry,...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Rational Design of 2-Bromo-4-phenylthiazole Isomers: A Comparative Analysis of 3-Methoxy vs. 4-Methoxy Substitution

Introduction

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs and biologically active compounds.[1][2] Its aromatic nature, ability to participate in hydrogen bonding, and rigid structure make it an ideal building block for designing molecules that interact with specific biological targets.[3] In rational drug design, subtle changes to a molecule's structure can lead to profound differences in its biological activity. One of the most fundamental modifications is the positional isomerism of substituents on an aromatic ring.

This guide provides a comparative analysis of two isomeric building blocks: 2-Bromo-4-(3-methoxyphenyl)thiazole and 2-Bromo-4-(4-methoxyphenyl)thiazole . We will explore how the seemingly minor shift of a methoxy group from the meta (3-position) to the para (4-position) of the phenyl ring can influence the molecule's physicochemical properties, synthetic accessibility, and, most importantly, its structure-activity relationship (SAR) in the context of drug design. This document is intended for researchers and drug development professionals seeking to understand the causal relationships behind isomeric differences to make more informed decisions in lead optimization.

Comparative Physicochemical Properties: The Foundation of Pharmacokinetics

The position of the methoxy group directly impacts the molecule's electronic distribution and conformation, which in turn governs its physicochemical properties. These properties are critical determinants of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

While experimental data for these specific isomers is not extensively published, we can infer their properties based on well-established chemical principles. The para isomer benefits from the +R (resonance) effect of the methoxy group, while the meta isomer is primarily influenced by its -I (inductive) effect.

Property2-Bromo-4-(3-methoxyphenyl)thiazole2-Bromo-4-(4-methoxyphenyl)thiazoleRationale for Differences
Molecular Formula C₁₀H₈BrNOSC₁₀H₈BrNOSIsomers with the same formula.[4][5]
Molecular Weight 270.15 g/mol 270.15 g/mol Isomers with the same weight.
Predicted LogP ~3.5~3.4The para isomer may be slightly less lipophilic due to the increased polarity from the resonance effect, making the oxygen more accessible for hydrogen bonding with water.
Polar Surface Area ~49.9 Ų~49.9 ŲGenerally similar, but the accessibility of the methoxy oxygen can be influenced by steric hindrance and conformation.
Dipole Moment Expected to be higherExpected to be lowerThe vectors of the bond dipoles in the meta isomer do not cancel out as effectively as in the more symmetrical para isomer, likely resulting in a larger overall molecular dipole moment.

Synthesis and Isomer-Specific Characterization

The most common and efficient method for synthesizing these scaffolds is the Hantzsch thiazole synthesis.[6] This reaction involves the condensation of an α-haloketone with a thioamide, typically thiourea. The choice of the starting α-bromoacetophenone dictates which isomer is produced.

Logical Workflow for Hantzsch Thiazole Synthesis

cluster_0 Isomer Synthesis Path A Starting Materials B 2-Bromo-1-(3-methoxyphenyl)ethanone OR 2-Bromo-1-(4-methoxyphenyl)ethanone A->B C Thiourea A->C D Reaction: Hantzsch Condensation (e.g., in Ethanol, Reflux) B->D C->D E Work-up & Purification (Cooling, Precipitation, Filtration) D->E F Final Product E->F G 2-Amino-4-(3-methoxyphenyl)thiazole OR 2-Amino-4-(4-methoxyphenyl)thiazole F->G H Sandmeyer-type Reaction (e.g., NaNO₂, CuBr₂) G->H I Final Target Isomer 2-Bromo-4-(3/4-methoxyphenyl)thiazole H->I

Caption: General workflow for the synthesis of 2-bromo-4-phenylthiazole isomers.

Detailed Synthesis Protocol: 2-Bromo-4-(4-methoxyphenyl)thiazole

This protocol adapts a standard Hantzsch synthesis followed by a Sandmeyer-type reaction.[7][8]

Part A: Synthesis of 2-Amino-4-(4-methoxyphenyl)thiazole

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 2-bromo-1-(4-methoxyphenyl)ethanone (1 equivalent, e.g., 10 mmol, 2.29 g) and thiourea (1.2 equivalents, 12 mmol, 0.91 g).

  • Solvent Addition: Add 50 mL of absolute ethanol to the flask. The reactants may not fully dissolve at room temperature.

  • Reaction: Heat the mixture to reflux (approximately 78°C) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 7:3 Hexane:Ethyl Acetate). The reaction is typically complete within 3-5 hours.

  • Work-up: Once the starting ketone is consumed, remove the flask from the heat and allow it to cool to room temperature, then place it in an ice bath for 30 minutes.

  • Precipitation & Isolation: The hydrobromide salt of the product will precipitate. Collect the solid by vacuum filtration. Wash the solid with 20 mL of cold diethyl ether to remove impurities.

  • Neutralization: Resuspend the solid in 50 mL of water and add a saturated solution of sodium bicarbonate (NaHCO₃) dropwise until the pH is ~8, which neutralizes the salt and precipitates the free amine.

  • Final Isolation: Collect the 2-amino-4-(4-methoxyphenyl)thiazole product by vacuum filtration, wash with cold water, and dry under vacuum. The product is typically a pale yellow solid.[8]

Part B: Synthesis of 2-Bromo-4-(4-methoxyphenyl)thiazole

  • Reaction Setup: To a solution of copper(II) bromide (1.5 equivalents) in acetonitrile, add the 2-amino-4-(4-methoxyphenyl)thiazole (1 equivalent) from Part A.

  • Diazotization: Cool the mixture in an ice bath and add isoamyl nitrite (1.5 equivalents) dropwise while maintaining the temperature below 10°C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Purification: Quench the reaction with water and extract the product with ethyl acetate. The organic layer is then washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.[7]

Characterization and Isomer Differentiation
  • ¹H NMR Spectroscopy: This is the most definitive method for distinguishing the isomers.

    • 4-methoxy isomer: Will show two distinct doublets in the aromatic region, characteristic of a 1,4-disubstituted (para) phenyl ring. The methoxy group will appear as a singlet at ~3.8 ppm.[8]

    • 3-methoxy isomer: Will exhibit a more complex splitting pattern in the aromatic region (typically a singlet, a doublet, a triplet, and a doublet of doublets) corresponding to the 1,3-disubstituted (meta) ring system.

  • Crystallography: Single-crystal X-ray diffraction provides unambiguous proof of the substitution pattern and conformational details.[9]

Structure-Activity Relationship (SAR) Insights

The positioning of the methoxy group is a critical decision in rational drug design, as it dictates the spatial vectors available for interaction with a target protein and alters the electronic nature of the phenyl ring.

Conceptual Model of Isomeric Interaction with a Receptor

cluster_0 Receptor Active Site cluster_1 Hydrophobic Pocket cluster_2 Hydrogen Bond Acceptor Site cluster_3 Steric Constraint / Exit Vector P1 Meta Isomer HBA e.g., NH of backbone P1->HBA Weak/No Interaction (Poor Angle) P2 Para Isomer P2->HBA Potential H-Bond (Favorable Geometry) S1 Open Channel P2->S1 Extends into channel

Caption: Differential binding of meta vs. para isomers in a hypothetical active site.

Key SAR Considerations:

  • Steric and Conformational Effects:

    • Para-Methoxy: The methoxy group acts as a linear extension from the thiazole core. This can be advantageous if the target's active site has a deep, narrow hydrophobic pocket. It places the oxygen atom in a predictable location for potential hydrogen bonding.

    • Meta-Methoxy: This substitution projects the methoxy group at an angle (~120 degrees) relative to the thiazole-phenyl bond axis. This can be crucial for targeting pockets that are "off-axis" or for avoiding a steric clash that a para-substituent might encounter.

  • Electronic Effects:

    • Para-Methoxy: The strong electron-donating resonance effect (+R) increases the electron density of the entire phenyl ring, particularly at the ortho and para positions. This can enhance π-π stacking interactions with aromatic residues (e.g., Phe, Tyr, Trp) in the receptor.[10]

    • Meta-Methoxy: The electron-donating effect is primarily inductive (-I is outweighed by +R, but the resonance effect does not extend to the ring position attached to the thiazole). This results in a different charge distribution, which can alter key interactions with polar residues in the active site.

  • Metabolic Stability: The methoxy group itself is a potential site of metabolism (O-demethylation) by cytochrome P450 enzymes. The steric accessibility of the methoxy group can differ between the two isomers, potentially leading to different metabolic profiles. Generally, para-substituted compounds can sometimes be more susceptible to metabolism, but this is highly system-dependent.[11]

Biological Applications and Comparative Data

While direct comparative studies on these exact 2-bromo-thiazole isomers are scarce, the broader literature on methoxyphenyl-thiazole derivatives provides valuable insights into their potential as anticancer, antimicrobial, and enzyme inhibitors.[1][12][13][14]

Compound Class/DerivativeTarget/AssayActivity (IC₅₀)Key FindingReference
Substituted methoxybenzoyl-aryl-thiazoles (SMART compounds)Anticancer (Melanoma, Prostate Cancer)Low nM range (e.g., 21-71 nM)The presence of methoxy groups on a terminal phenyl ring was found to be critical for high potency.[10]
Thiazole derivatives as PI3K/mTOR inhibitorsPI3Kα / mTOR Kinase InhibitionnM to low µM rangeThiazole scaffold serves as an effective core for developing dual pathway inhibitors for cancer therapy.[13]
4-(4-bromophenyl)-thiazol-2-amine derivativesAnticancer (MCF-7 breast cancer cell line)10.5 µMAromatic substitution at the para position of the phenyl ring attached to the thiazole can lead to potent anticancer activity.[14]
Triazole hydrazide derivatives with imidazo[2,1-b]thiazole scaffoldEGFR Kinase Inhibition74.85 nMDemonstrates the utility of the thiazole core in designing potent and selective enzyme inhibitors for cancer treatment.[15]

These studies collectively indicate that the methoxyphenyl-thiazole scaffold is a highly promising pharmacophore. The choice between a 3-methoxy and 4-methoxy substitution would be a key step in the lead optimization phase, driven by the specific topology of the target's active site.

Key Experimental Protocols

Workflow for In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity and is widely used to screen compounds for cytotoxic effects against cancer cell lines.

cluster_0 MTT Assay Workflow A 1. Cell Seeding Seed cancer cells (e.g., MCF-7) in 96-well plate B 2. Incubation Allow cells to adhere (24 hours, 37°C, 5% CO₂) A->B C 3. Compound Treatment Add serial dilutions of test isomers (3-methoxy vs. 4-methoxy) B->C D 4. Incubation Incubate for 48-72 hours C->D E 5. MTT Addition Add MTT reagent to each well (Incubate 4 hours) D->E F 6. Formazan Solubilization Remove media, add DMSO or Solubilizer to dissolve formazan crystals E->F G 7. Absorbance Reading Read absorbance at 570 nm using a plate reader F->G H 8. Data Analysis Calculate % viability and determine IC₅₀ values G->H

Caption: A step-by-step workflow of the MTT assay for determining compound cytotoxicity.

Detailed MTT Assay Protocol
  • Cell Culture: Culture human cancer cells (e.g., MCF-7 for breast cancer) in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ incubator.

  • Cell Seeding: Harvest cells using trypsin and seed them into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of media. Incubate for 24 hours to allow for cell attachment.

  • Compound Preparation: Prepare stock solutions (e.g., 10 mM) of both the 3-methoxy and 4-methoxy isomers in DMSO. Perform serial dilutions in culture media to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM.

  • Treatment: Remove the media from the cells and add 100 µL of the media containing the various concentrations of the test compounds. Include "vehicle control" wells (containing only DMSO at the highest concentration used) and "untreated control" wells.

  • Incubation: Incubate the plate for 48 hours at 37°C.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.

  • Measurement: Read the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and use a non-linear regression model to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Conclusion

The choice between 2-Bromo-4-(3-methoxyphenyl)thiazole and its 4-methoxyphenyl isomer is a strategic decision in rational drug design that extends far beyond simple structural analogy. The para-isomer offers a linear, electron-rich extension ideal for probing deep hydrophobic channels, while the meta-isomer provides an angular scaffold that can access different binding pockets and presents a unique electronic profile.

This guide demonstrates that a thorough understanding of the subtle yet significant differences in physicochemical properties, synthetic routes, and SAR principles is paramount. By leveraging this knowledge and employing systematic experimental validation, drug discovery teams can make more targeted and effective decisions, ultimately accelerating the journey from a chemical scaffold to a promising therapeutic candidate.

References

  • Discovery of 4-Substituted Methoxybenzoyl-aryl-thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation, and Structure−Activity Relationships. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Rational Design of Triazole Hydrazide Derivatives With Imidazo[2,1-b]thiazole Scaffolds as Targeted EGFR Inhibitors in NSCLC. PubMed. Available at: [Link]

  • 2-Bromo-4-phenyl-1,3-thiazole. ResearchGate. Available at: [Link]

  • Rational Design, Synthesis, and Biological Evaluation of Novel Thiazole/Thiazolidinones Multitarget Anti-Human Immunodeficiency Virus Molecules. MDPI. Available at: [Link]

  • An Insight into Rational Drug Design: The Development of In-House Azole Compounds with Antimicrobial Activity. MDPI. Available at: [Link]

  • Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors. RSC Publishing. Available at: [Link]

  • Diverse biological activities of Thiazoles: A Retrospect. International Journal of Drug Development & Research. Available at: [Link]

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. PMC. Available at: [Link]

  • Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors. ACS Omega. Available at: [Link]

  • 2-BROMO-4-(4-METHOXY-PHENYL)-THIAZOLE — Chemical Substance Information. NextSDS. Available at: [Link]

  • 2-BROMO-4-(3-METHOXY-PHENYL)-THIAZOLE — Chemical Substance Information. NextSDS. Available at: [Link]

  • Synthesis of 2–bromo–4–phenylthiazole. ResearchGate. Available at: [Link]

  • Thiazole synthesis. Organic Chemistry Portal. Available at: [Link]

  • 2-(3-Bromo-4-methoxyphenyl)acetic acid. PMC. Available at: [Link]

  • Synthesis of 2-bromo-4-phenylthiazole. ResearchGate. Available at: [Link]

  • Synthesis of 2-amino-4-(4-methoxyphenyl)-1,3-thiazole coated-magnetic nanoparticles: a potential antibacterial compound. Nanomedicine Research Journal. Available at: [Link]

  • Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. MDPI. Available at: [Link]

  • Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. ACS Publications. Available at: [Link]

  • Industrialized preparation method of using 2-bromothiazole for compounding thiazole-2-methanamide in a one-boiler mode. Google Patents.
  • An Overview of Thiazole Derivatives and its Biological Activities. ResearchGate. Available at: [Link]

  • 2-bromo-4-methoxy-1,3-thiazole — Chemical Substance Information. NextSDS. Available at: [Link]

  • Structure Activity Relationships. Drug Design Org. Available at: [Link]

  • 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. PMC. Available at: [Link]

  • Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior. PubMed. Available at: [Link]

  • 2-BROMO-4-(4-METHOXY-3-METHYLPHENYL)THIAZOLE — Chemical Substance Information. NextSDS. Available at: [Link]

  • Microwave Assisted Synthesis, Characterizations and Antibacterial Activity of Some of Thiazole Derivatives. Research Journal of Pharmaceutical, Biological and Chemical Sciences. Available at: [Link]

  • Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affect. eScholarship. Available at: [Link]

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Comparative

A Comparative Structural Activity Relationship (SAR) Guide to 2-Bromo-4-(3-methoxyphenyl)thiazole and its Analogs

In the landscape of medicinal chemistry, the thiazole scaffold is a cornerstone for the development of novel therapeutic agents, demonstrating a wide array of biological activities including antimicrobial and anticancer...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the thiazole scaffold is a cornerstone for the development of novel therapeutic agents, demonstrating a wide array of biological activities including antimicrobial and anticancer properties.[1][2] This guide delves into the comparative structure-activity relationship (SAR) of 2-Bromo-4-(3-methoxyphenyl)thiazole, a molecule of significant interest. While direct experimental data for this specific compound is limited in publicly available literature, a comprehensive analysis of its structural analogs provides invaluable insights into its potential biological profile and the nuanced roles of its constituent moieties.

This document is intended for researchers, scientists, and drug development professionals, offering a synthesized perspective grounded in experimental data from closely related compounds. We will explore the influence of substitutions on the 4-phenyl ring and at the 2-position of the thiazole core, discuss potential mechanisms of action, provide detailed experimental protocols for activity assessment, and present a predictive outlook on the therapeutic potential of this compound class.

Comparative Structural Activity Relationship (SAR) Analysis

The biological activity of 4-phenylthiazole derivatives is profoundly influenced by the nature and position of substituents on both the phenyl and thiazole rings. The following analysis dissects these influences to build a predictive SAR model for 2-Bromo-4-(3-methoxyphenyl)thiazole.

The Influence of Phenyl Ring Substitution

The substitution pattern on the 4-phenyl ring plays a critical role in modulating the biological activity of thiazole-based compounds. Methoxy groups, in particular, have been shown to be crucial for the anticancer activity of many heterocyclic compounds.

A study on 2-amino-4-phenyl-5-aryl thiazoles revealed that the position and number of methoxy groups on the phenyl ring at the 4-position significantly impact antiproliferative activity.[3] For instance, compounds with a 3,4,5-trimethoxyphenyl group at the 4-position of the thiazole ring have demonstrated potent inhibition of cancer cell lines, with IC50 values in the nanomolar range.[3] This suggests that the electronic and steric properties conferred by multiple methoxy substituents are highly favorable for activity.

In another series of 4-substituted methoxybenzoyl-aryl-thiazoles, a 3,4,5-trimethoxyphenyl "C" ring was found to be optimal for cytotoxicity against melanoma and prostate cancer cells.[4] The removal of one or two methoxy groups led to a dramatic decrease in activity.[5] This highlights the importance of the overall electronic and conformational profile of the methoxyphenyl moiety.

The 3-methoxy substitution, as present in our topic compound, is an interesting case. While the 3,4,5-trimethoxy substitution is often optimal, the activity of single methoxy-substituted analogs provides further clues. In a series of 1,3,4-thiadiazoles, a compound with two 3-methoxyphenyl groups exhibited exceptionally high activity against breast cancer cell lines.[6] This indicates that the 3-methoxy substitution can be a key contributor to anticancer efficacy.

The Role of the 2-Bromo Substituent

The substituent at the 2-position of the thiazole ring is another critical determinant of biological activity. The presence of a halogen, such as bromine, can influence the compound's lipophilicity, metabolic stability, and ability to form halogen bonds with biological targets.

In a series of 4-phenylthiazoles designed as dual inhibitors of soluble epoxide hydrolase (sEH) and fatty acid amide hydrolase (FAAH), bromo-substituted analogs were found to be highly potent against human sEH, with IC50 values in the low nanomolar range.[1] This suggests that the bromo group can be advantageous for specific enzyme inhibition.

Conversely, in a study on anticancer 4-substituted methoxybenzoyl-aryl-thiazoles, a p-bromo substituent on the "A" phenyl ring resulted in decreased antiproliferative activity compared to a p-fluoro substituent against prostate cancer cells.[4] This illustrates that the effect of a bromo substituent can be context-dependent, varying with its position and the overall molecular scaffold.

The 2-bromo group in 2-Bromo-4-(3-methoxyphenyl)thiazole also serves as a versatile synthetic handle for further chemical modifications, allowing for the introduction of diverse functionalities to explore the SAR of the 2-position more broadly.

Comparative Data of Analogous Compounds

To provide a quantitative perspective, the following table summarizes the anticancer activity of selected 4-phenylthiazole analogs from the literature. This data allows for a comparative assessment of the structural features relevant to 2-Bromo-4-(3-methoxyphenyl)thiazole.

Compound IDThiazole Ring Substitution (2-position)Phenyl Ring Substitution (at C4 of thiazole)Cancer Cell LineIC50 (nM)Reference
Analog 1 Amino3,4,5-trimethoxyphenylHeLa0.03[3]
Analog 2 Amino3,4,5-trimethoxyphenylA549 (Lung)0.09[3]
Analog 3 Amino3,4,5-trimethoxyphenylK562 (Leukemia)0.07[3]
Analog 4 4-fluorophenyl3,4,5-trimethoxybenzoylMelanoma & Prostate6-12[4]
Analog 5 4-bromophenyl3,4,5-trimethoxybenzoylMelanoma & Prostate18-44[4]

This table presents a selection of data from the literature to illustrate SAR trends.

Postulated Biological Target and Mechanism of Action

Based on the SAR of closely related analogs, a plausible mechanism of action for 2-Bromo-4-(3-methoxyphenyl)thiazole and its derivatives is the inhibition of tubulin polymerization.[3][4] Several potent anticancer agents with a thiazole core exert their cytotoxic effects by binding to the colchicine site of tubulin, disrupting microtubule dynamics, leading to cell cycle arrest in the G2/M phase, and ultimately inducing apoptosis.[3]

The 3,4,5-trimethoxyphenyl moiety, in particular, is a well-known pharmacophore for tubulin inhibitors. The structural similarity of the 3-methoxyphenyl group suggests that it may also favorably interact with the tubulin binding pocket. The 2-bromo substituent could further enhance binding affinity through hydrophobic or halogen bonding interactions.

Tubulin_Inhibition_Pathway Thiazole_Derivative 2-Bromo-4-(3-methoxyphenyl)thiazole (or Analog) Tubulin α/β-Tubulin Dimers Thiazole_Derivative->Tubulin Binds to Colchicine Site Microtubule_Assembly Microtubule Assembly Thiazole_Derivative->Microtubule_Assembly Inhibits Tubulin->Microtubule_Assembly Mitotic_Spindle Mitotic Spindle Formation Microtubule_Assembly->Mitotic_Spindle Cell_Cycle_Arrest G2/M Phase Arrest Microtubule_Assembly->Cell_Cycle_Arrest Disruption leads to Apoptosis Apoptosis Cell_Cycle_Arrest->Apoptosis

Caption: Postulated mechanism of action for anticancer thiazole derivatives.

Experimental Protocols: Assessing Cytotoxicity

To enable researchers to validate the predicted activity and further explore the SAR of this compound class, a detailed protocol for a standard in vitro cytotoxicity assay is provided below.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Materials:

  • Cancer cell line of interest (e.g., MCF-7, A549)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplates

  • Test compounds (dissolved in DMSO)

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Harvest exponentially growing cells using trypsin-EDTA and resuspend in complete growth medium.

    • Determine cell concentration using a hemocytometer.

    • Seed 5,000-10,000 cells per well in a 96-well plate and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in complete growth medium. The final DMSO concentration should be less than 0.5%.

    • After 24 hours of cell attachment, remove the medium and add 100 µL of the diluted compounds to the respective wells.

    • Include wells with medium and DMSO only as a vehicle control, and wells with untreated cells as a negative control.

    • Incubate the plate for 48-72 hours.

  • MTT Addition and Incubation:

    • After the incubation period, add 20 µL of MTT solution to each well.

    • Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization and Absorbance Reading:

    • Carefully remove the medium from each well.

    • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

    • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

MTT_Assay_Workflow cluster_0 Day 1 cluster_1 Day 2 cluster_2 Day 4/5 Seed_Cells 1. Seed cells in a 96-well plate Incubate_24h 2. Incubate for 24h Seed_Cells->Incubate_24h Add_Compound 3. Treat cells with test compounds Incubate_24h->Add_Compound Incubate_48_72h 4. Incubate for 48-72h Add_Compound->Incubate_48_72h Add_MTT 5. Add MTT solution Incubate_48_72h->Add_MTT Incubate_2_4h 6. Incubate for 2-4h Add_MTT->Incubate_2_4h Solubilize 7. Solubilize formazan with DMSO Incubate_2_4h->Solubilize Read_Absorbance 8. Read absorbance at 570 nm Solubilize->Read_Absorbance

Caption: A step-by-step workflow of the MTT assay for determining cytotoxicity.

Conclusion and Future Directions

The comparative analysis of structurally related compounds strongly suggests that 2-Bromo-4-(3-methoxyphenyl)thiazole holds promise as a scaffold for the development of novel therapeutic agents, particularly in the realm of oncology. The 3-methoxyphenyl moiety is predicted to contribute favorably to biological activity, potentially through interactions with targets such as tubulin. The 2-bromo substituent offers a handle for further optimization of the molecule's physicochemical properties and potency.

Future research should focus on the synthesis and direct biological evaluation of 2-Bromo-4-(3-methoxyphenyl)thiazole and a focused library of its analogs. This would involve varying the position of the methoxy group on the phenyl ring, exploring other substitutions at this position, and replacing the 2-bromo group with other functionalities to establish a definitive SAR for this chemical series. Mechanistic studies to confirm the biological target and elucidate the downstream signaling effects will be crucial for advancing these compounds in the drug discovery pipeline.

References

  • (2026). Current time information in Pasuruan, ID.
  • Wang, L., et al. (2009). Discovery of 4-Substituted Methoxybenzoyl-aryl-thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation, and Structure−Activity Relationships. Journal of Medicinal Chemistry, 52(7), 1991-2001. [Link]

  • Li, L., et al. (2011). Convergent Synthesis and Biological Evaluation of 2-Amino-4-(3′,4′,5′-trimethoxyphenyl)-5-aryl Thiazoles as Microtubule Targeting Agents. Journal of Medicinal Chemistry, 54(18), 6373-6385. [Link]

  • Singh, P., et al. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega, 9(17), 19749-19777. [Link]

  • Al-Obaidi, A. M. J., et al. (2017). Synthesis and antimicrobial evaluation of new derivatives derived from-2-amino-4-(4-nitro-/4-bromo-phenyl thiazole). ResearchGate. [Link]

  • Pecic, S., et al. (2025). Structure-activity relationship studies and pharmacological evaluation of 4-phenylthiazoles as dual soluble epoxide hydrolase/fatty acid amide hydrolase inhibitors. European Journal of Medicinal Chemistry, 287, 116368. [Link]

  • El-Sayed, N. N. E. (2008). SYNTHESIS AND FUNGICIDAL ACTIVITY OF NEW THIAZOLE DERIVATIVES WERE PREPARED FROM 2-BROMO-1-(3,4-DIMETHYLPHENYL)ETHANONE. Al-Azhar Bulletin of Science, 19(A-2), 147-160. [Link]

  • Bielawska, A., et al. (2022). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. Molecules, 27(20), 7006. [Link]

  • El-Gohary, N. S., & Shaaban, M. I. (2017). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 22(11), 1947. [Link]

  • Kim, J. S., et al. (2006). Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. Bioorganic & Medicinal Chemistry, 14(10), 3443-3450. [Link]

  • Kłys, A., et al. (2019). Study in vitro of the anticancer activity of [3-allyl-4-(41- methoxyphenyl)-3H-thiazole-2-ylidene]. ResearchGate. [Link]

  • Bielawska, A., et al. (2022). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. Semantic Scholar. [Link]

  • Kulkarni, S. K., et al. (2013). Synthesis and Antimicrobial Evaluation of Certain Novel Thiazoles. Advanced Pharmaceutical Bulletin, 3(1), 169-173. [Link]

  • Kandasamy, R., et al. (2024). 4-Phenyl-thiazole-based dual inhibitors of fatty acid amide hydrolase and soluble epoxide hydrolase do not alleviate orofacial inflammatory pain in female rats. Bioorganic & Medicinal Chemistry, 110, 117873. [Link]

  • Chiscov, C., et al. (2015). ANTIMICROBIAL AND ANTI-PATHOGENIC ACTIVITY EVALUATION OF SOME 2-(TRIMETHOXYPHENYL)-4-AR1-5-R2-THIAZOLES. Farmacia, 63(4), 544-549. [Link]

  • Al-Ghorbani, M., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7311. [Link]

  • Kulkarni, S. K., et al. (2013). Synthesis and Antimicrobial Evaluation of Certain Novel Thiazoles. Advanced Pharmaceutical Bulletin, 3(1), 169-173. [Link]

  • Siddiqui, N., et al. (2011). Diverse biological activities of Thiazoles: A Retrospect. International Journal of Drug Development & Research, 3(4), 55-67. [Link]

  • Al-Wahaibi, L. H., et al. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Scientific Reports, 14(1), 29381. [Link]

  • Kaya, G., et al. (2025). Synthesis of Novel Benzofuran-Based Thiazole Hybrids and Investigation of Their Antioxidant and Anticholinesterase Activities. FABAD Journal of Pharmaceutical Sciences, 49(4), 537-550. [Link]

  • Wang, L., et al. (2009). Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation and Structure-Activity Relationships. Journal of Medicinal Chemistry, 52(7), 1991-2001. [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 2-Bromo-4-(3-methoxyphenyl)thiazole

This document provides an in-depth, procedural guide for the safe and compliant disposal of 2-Bromo-4-(3-methoxyphenyl)thiazole. As researchers and drug development professionals, our responsibility extends beyond the sy...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides an in-depth, procedural guide for the safe and compliant disposal of 2-Bromo-4-(3-methoxyphenyl)thiazole. As researchers and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds to their entire lifecycle, culminating in their safe and environmentally sound disposal. This guide is structured to provide not just a set of instructions, but a framework of understanding rooted in established safety protocols and regulatory mandates.

Hazard Assessment and Profile

Understanding the intrinsic hazards of 2-Bromo-4-(3-methoxyphenyl)thiazole is the foundation of its safe management. While a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule is not always readily available, a reliable hazard profile can be extrapolated from its structural motifs—a brominated aromatic system and a thiazole ring—and data from analogous compounds.

The primary hazards associated with this class of compounds include:

  • Acute Toxicity: Assumed to be harmful if swallowed, in contact with skin, or if inhaled, based on data for similar brominated heterocyclic compounds.[1][2]

  • Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[1][3][4]

  • Respiratory Irritation: May cause irritation to the respiratory system upon inhalation of dust or vapors.[1][3][4]

  • Environmental Hazard: As a halogenated organic compound, it must be prevented from entering the environment, particularly sewer and water systems.[1][2]

During thermal decomposition, brominated organic compounds can release highly toxic and corrosive gases, such as hydrogen bromide and carbon oxides.[3] This potential for hazardous breakdown products is a critical factor in determining the appropriate final disposal method.

The Regulatory Imperative: EPA and OSHA Compliance

The disposal of chemical waste is not merely a matter of laboratory best practice; it is a legal requirement governed by federal and state regulations.

  • Environmental Protection Agency (EPA): Through the Resource Conservation and Recovery Act (RCRA), the EPA regulates the management of hazardous waste from "cradle-to-grave."[5] 2-Bromo-4-(3-methoxyphenyl)thiazole is classified as a halogenated organic compound . This classification is critical because it places the substance under specific land disposal restrictions (LDRs), which generally prohibit its disposal in landfills.[6][7][8]

  • Occupational Safety and Health Administration (OSHA): OSHA's Hazard Communication Standard (29 CFR 1910.1200) mandates that employers inform and train employees about the chemical hazards in their workplace.[9][10] This includes proper labeling of waste containers, accessibility of SDSs for waste components, and training on safe handling and emergency procedures.[11][12]

Core Disposal Protocol: From Benchtop to Final Disposition

This section provides a step-by-step methodology for the safe collection and disposal of 2-Bromo-4-(3-methoxyphenyl)thiazole waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the appropriate PPE is worn. The rationale is to create a barrier against the primary exposure routes: dermal contact, eye contact, and inhalation.

  • Hand Protection: Use chemically resistant gloves. Double-gloving (e.g., with nitrile gloves) is recommended. Gloves must be inspected before use and disposed of as hazardous waste after contamination.

  • Eye/Face Protection: Wear tightly fitting safety goggles. A face shield should be worn in situations with a higher risk of splashing.

  • Body Protection: A standard laboratory coat is required. For larger quantities or during spill cleanup, a chemically impervious apron or suit may be necessary.

  • Respiratory Protection: All handling of this compound and its waste should occur inside a certified chemical fume hood to prevent inhalation of vapors or dust. If engineering controls are insufficient, a NIOSH-approved respirator may be required.[13][14]

Step 2: Waste Segregation and Collection

Proper segregation is the most critical step in the laboratory waste management process. Co-mingling incompatible waste streams can lead to dangerous chemical reactions and significantly increase disposal costs.

Causality: 2-Bromo-4-(3-methoxyphenyl)thiazole must be disposed of as Halogenated Organic Waste . This is because the bromine atom requires specific treatment methods, typically high-temperature incineration, to ensure its complete and safe destruction.[15] Mixing it with non-halogenated waste contaminates the entire volume, forcing the more expensive and energy-intensive disposal method on a larger quantity of material.

Procedure:

  • Obtain a designated waste container specifically for "Halogenated Organic Waste."

  • This container should be made of a chemically compatible material (e.g., high-density polyethylene) and be in good condition with a secure, tight-fitting lid.[16]

  • Collect all materials contaminated with 2-Bromo-4-(3-methoxyphenyl)thiazole—including residual solids, solutions, and contaminated items like pipette tips or weigh paper—directly into this container.

  • Crucially, do not mix this waste with non-halogenated solvents (like acetone, ethanol, hexanes), strong acids, bases, or oxidizers. [15][17]

Step 3: Container Labeling and Management

Proper labeling is mandated by OSHA and the EPA and is essential for safety and compliance.[5][9] An improperly labeled container is an unknown and therefore a significant safety risk.

Procedure:

  • Label the waste container before the first drop of waste is added.[17]

  • The label must be a designated "HAZARDOUS WASTE" label provided by your institution's Environmental Health and Safety (EHS) department.[18]

  • The label must include:

    • The words "Hazardous Waste."

    • The full, unabbreviated chemical name of all contents. For this specific waste, write "2-Bromo-4-(3-methoxyphenyl)thiazole." If it is in a solvent, list the solvent as well (e.g., "Dichloromethane").

    • The approximate concentrations or volumes of each component.

    • The date on which waste was first added to the container (the "accumulation start date").

  • Keep the container closed at all times except when actively adding waste.[17][19] This prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

Step 4: Temporary Storage in a Satellite Accumulation Area (SAA)

The EPA allows for the temporary collection of hazardous waste at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[18][19]

Procedure:

  • Designate an SAA within your laboratory, often inside a fume hood or in a designated cabinet with secondary containment.

  • The SAA must be under the control of the personnel generating the waste.

  • Store the sealed and labeled halogenated waste container in this area. Ensure it is segregated from incompatible materials within the SAA.[18]

  • Do not accumulate more than 55 gallons of hazardous waste (or 1 quart of acutely hazardous waste) in the SAA.

Step 5: Arranging for Final Disposal

Once the waste container is full or you are discontinuing the project, you must arrange for its removal by a licensed hazardous waste professional.

Procedure:

  • Contact your institution's EHS or a designated hazardous waste disposal program to schedule a pickup.[5][16]

  • Ensure all paperwork, such as a hazardous waste tag or manifest, is filled out completely and accurately.[5][20]

  • The waste will be transported to a licensed Treatment, Storage, and Disposal Facility (TSDF) where it will be destroyed via controlled high-temperature incineration, the standard method for halogenated organic compounds.[1]

Emergency Procedures: Spill Management

In the event of an accidental release, a swift and correct response is critical to mitigate exposure and environmental contamination.

Procedure for a Small Spill (Contained within a Fume Hood):

  • Alert Personnel: Immediately notify others in the lab.

  • Ensure PPE: Don the appropriate PPE as described in Step 1.

  • Containment: Use an absorbent material like vermiculite or a spill pad to cover and absorb the spill. Do not use combustible materials like paper towels for large spills.

  • Collection: Carefully scoop the absorbed material and any contaminated debris into your designated "Halogenated Organic Waste" container.

  • Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. Place all cleaning materials into the waste container.[16]

  • Disposal: Seal the waste container and ensure it is properly labeled and stored in the SAA.

For large spills or any spill outside of a fume hood, evacuate the area immediately and contact your institution's emergency response or EHS department.

Summary of Disposal and Safety Parameters

ParameterSpecificationRationale & Reference
Waste Classification Halogenated Organic Hazardous WastePresence of bromine atom requires specific disposal methods under EPA RCRA regulations.[8][15]
Primary PPE Double nitrile gloves, chemical splash goggles, lab coat, work within a chemical fume hood.Prevents dermal, ocular, and respiratory exposure to a potentially toxic and irritating compound.[13][16]
Waste Container Chemically compatible (e.g., polyethylene), sealable lid, good condition.Ensures safe containment and prevents leaks or vapor release.[16][17]
Labeling Requirements "Hazardous Waste" label with full chemical names, concentrations, and accumulation start date.Complies with OSHA HazCom and EPA regulations, ensuring safe handling and identification.[5][9][18]
Storage Location Designated and signed Satellite Accumulation Area (SAA) with secondary containment.EPA-compliant temporary storage at the point of generation.[18][19]
Final Disposal Method Transport by a licensed hauler to a TSDF for high-temperature incineration.Ensures complete destruction of the halogenated compound in an environmentally sound manner.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational flow for the proper disposal of 2-Bromo-4-(3-methoxyphenyl)thiazole.

DisposalWorkflow Disposal Workflow for 2-Bromo-4-(3-methoxyphenyl)thiazole generation Waste Generation (Benchtop) ppe Step 1: Don Appropriate PPE (Gloves, Goggles, Lab Coat) generation->ppe Always spill Emergency: Spill Occurs generation->spill segregation Step 2: Segregate Waste (Is it Halogenated?) ppe->segregation halogenated_container Collect in 'Halogenated Organic Waste' Container segregation->halogenated_container Yes non_halogenated_container Collect in Separate 'Non-Halogenated' Container segregation->non_halogenated_container No (Other Waste) labeling Step 3: Label Container (Name, Date, 'Hazardous Waste') halogenated_container->labeling storage Step 4: Store in SAA (Closed, Secondary Containment) labeling->storage pickup Step 5: Arrange EHS Pickup storage->pickup Container Full tsdf Final Disposition (Licensed TSDF - Incineration) pickup->tsdf spill_protocol Execute Spill Protocol (Alert, Contain, Clean) spill->spill_protocol spill_protocol->halogenated_container Collect Spill Debris

Caption: Decision and process flow for chemical waste from generation to final disposal.

References

  • OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). Google Cloud.
  • OSHA Rules for Chemical Hazards. (2026, March 11). DuraLabel Resources.
  • Complying With OSHA's Hazardous Material Requirements. (2021, March 12). Wolters Kluwer.
  • How to Dispose of Chemical Waste. (n.d.). Environmental Health and Safety, University of Tennessee, Knoxville.
  • Hazardous Materials Compliance: OSHA Standards and Best Practices. (2025, October 6). Mancomm.
  • OSHA Chemical Hazards And Communication. (2022, October 5). National Center for Biotechnology Information.
  • How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). Environmental Marketing Services.
  • TITLE 35: ENVIRONMENTAL PROTECTION, SUBTITLE G: WASTE DISPOSAL. (n.d.). Illinois General Assembly.
  • Safety Data Sheet - 2-BROMO-3-METHOXYPHENOL. (2026, January 17). ChemicalBook.
  • Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. (2000, December 26). eCFR.
  • 2-BROMO-4-[3-(TRIFLUOROMETHYL)PHENYL]THIAZOLE Safety Data Sheets. (n.d.). Echemi.
  • Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech.
  • Hazardous Waste Segregation. (2016, April 15). Bucknell University.
  • 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32. (n.d.). Cornell Law School Legal Information Institute.
  • Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
  • Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group, Northwestern University.
  • Proper Handling of Hazardous Waste Guide. (n.d.). US EPA.
  • 2-BROMO-4-(3-METHOXY-PHENYL)-THIAZOLE — Chemical Substance Information. (n.d.). ChemSafetyPRO.
  • Proper Disposal of 2-(4-Bromo-3-methoxyphenyl)acetonitrile: A Guide for Laboratory Professionals. (n.d.). Benchchem.
  • Safety Data Sheet - 4-Bromo-2-methoxyphenol. (2025, December 22). Fisher Scientific.
  • Safety Data Sheet - 4-Bromoanisole. (2009, September 26). Thermo Fisher Scientific.
  • Safety Data Sheet - 2-Bromo-4-methoxyphenylacetic acid. (2025, December 25). Fisher Scientific.
  • Hazardous Waste Disposal Guide. (2015, September 15). Northwestern University.
  • Safety Data Sheet - 2-Bromo-5-isopropyl-1,3,4-thiadiazole. (n.d.). BLD Pharmatech.

Sources

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Route proposals generated from BenchChem retrosynthesis models.

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Feasible Synthetic Routes

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Reactant of Route 1
2-Bromo-4-(3-methoxyphenyl)thiazole
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Reactant of Route 2
2-Bromo-4-(3-methoxyphenyl)thiazole
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